alpha-Methylpyrrolidine-1-ethanol

• CAS: 42122-41-8

Core Science & Biosynthesis

Toxicological Profile and Safety Data of alpha-Methylpyrrolidine-1-ethanol: A Comprehensive Technical Guide

Executive Summary and Structural Toxicology

In the landscape of fine chemical intermediates and active pharmaceutical ingredient (API) development, alpha-Methylpyrrolidine-1-ethanol (CAS: 42122-41-8), also known as 1-(pyrrolidin-1-yl)propan-2-ol, presents a unique toxicological profile. As a saturated monocyclic amino alcohol, it is critical to differentiate its safety profile from the highly restricted pyrrolizidine alkaloids (PAs).

Drug development professionals often flag pyrrolidine-containing compounds due to the severe hepatotoxicity and genotoxicity associated with PAs [1]. However, the toxicity of PAs is mechanistically dependent on a 1,2-unsaturated pyrrolizidine core, which is metabolically activated by hepatic Cytochrome P450 enzymes into highly reactive, DNA-crosslinking pyrrolic esters (dehydro-PAs) .

alpha-Methylpyrrolidine-1-ethanol lacks this 1,2-double bond and the bicyclic structure. It is a saturated aliphatic amine. Consequently, its primary toxicological drivers are not genotoxic hepatotoxicity, but rather acute systemic toxicity (oral) and local mucosal irritation , driven by its basicity and amphiphilic nature.

Quantitative Safety Data & Hazard Classification

To establish a baseline for risk assessment, the physicochemical properties and Global Harmonized System (GHS) classifications are summarized below. The compound's low molecular weight and logP suggest rapid systemic absorption, which correlates with its acute oral toxicity classification.

Table 1: Physicochemical and GHS Hazard Profile

Property / Endpoint	Value / Classification	Mechanistic Implication
CAS Number	42122-41-8[1]	N/A
Molecular Weight	129.20 g/mol [1]	Facilitates rapid membrane permeation.
Chemical Formula	C₇H₁₅NO[1]	Saturated amino alcohol; non-genotoxic.
GHS Hazard: H301	Acute Tox. 3 (Oral)[1]	Toxic if swallowed; rapid GI absorption leading to systemic amine toxicity.
GHS Hazard: H319	Eye Irrit. 2[1]	Causes serious eye irritation; driven by local alkalinity and lipid disruption.

Data sourced from the and ECHA C&L Inventory.

Mechanistic Pathways of Toxicity

Understanding why a compound exhibits specific hazards is paramount for designing effective safety protocols. The toxicity of alpha-Methylpyrrolidine-1-ethanol operates via two primary mechanisms:

• Local Ocular/Mucosal Irritation (H319): The unshared electron pair on the pyrrolidine nitrogen acts as a proton acceptor, creating a highly alkaline microenvironment upon contact with aqueous physiological fluids (e.g., tear film). This alkalinity saponifies membrane lipids and denatures corneal proteins, leading to cellular lysis and tissue opacity.

• Systemic Cytotoxicity (H301): Once absorbed, the amphiphilic nature of the propanol side chain allows the molecule to intercalate into intracellular lipid bilayers, specifically disrupting mitochondrial membrane potential. This leads to oxidative stress (ROS generation) and subsequent apoptosis or necrosis, depending on the dose.

Proposed cellular toxicity mechanism for saturated amino alcohols.

Standardized Experimental Protocols for Safety Validation

To validate the safety profile of alpha-Methylpyrrolidine-1-ethanol for downstream applications, a tiered testing strategy is required. The following protocols are engineered to provide self-validating, reproducible data while adhering to the 3Rs (Replacement, Reduction, Refinement) of animal testing.

Tiered toxicological assessment workflow for amino alcohol derivatives.

Protocol 1: Bovine Corneal Opacity and Permeability (BCOP) Assay

Objective: To quantify the H319 Eye Irritation hazard without utilizing live rabbit models, adhering to . Rationale: The isolated bovine cornea acts as a physiologically relevant barrier possessing both lipophilic (epithelium) and hydrophilic (stroma) layers. This is critical for evaluating amphiphilic molecules like alpha-Methylpyrrolidine-1-ethanol, which partition through complex tissue matrices differently than simple water-soluble toxins.

Step-by-Step Methodology:

• Corneal Excision and Mounting: Enucleate fresh bovine eyes (obtained from a commercial abattoir). Excise the corneas with a 2-3 mm scleral ring and mount them in specialized corneal holders containing Minimum Essential Medium (MEM). Quality Control: Reject any corneas with baseline opacity >7.

• Test Substance Application: Apply 750 µL of alpha-Methylpyrrolidine-1-ethanol (at 20% w/v in saline) to the epithelial surface of the cornea. Include a negative control (0.9% NaCl) and a positive control (100% Ethanol).

• Incubation: Incubate the holders at 32°C for 10 minutes (simulating acute splash exposure).

• Opacity Measurement: Rinse the corneas thoroughly with MEM. Measure light transmission using an opacitometer. The change in light transmission correlates directly with protein denaturation caused by the compound's basicity.

• Permeability Measurement: Add 1 mL of sodium fluorescein solution (4 mg/mL) to the anterior chamber. Incubate for 90 minutes, then measure the optical density (OD490) of the posterior chamber fluid. Causality: High permeability indicates that the amino alcohol has successfully lysed the tight junctions of the corneal epithelium.

• Data Synthesis: Calculate the In Vitro Irritancy Score (IVIS) = Mean Opacity + (15 × Mean Permeability OD490). An IVIS > 55 confirms severe eye damage.

Protocol 2: In Vitro Systemic Cytotoxicity (HepG2 MTT Assay)

Objective: To establish the IC50 of the compound in human hepatic cells, providing mechanistic context for its Acute Tox 3 (Oral) classification. Rationale: The reduction of MTT to formazan is catalyzed by mitochondrial succinate dehydrogenase. Because amino alcohols disrupt mitochondrial membrane potential, quantifying formazan directly correlates with the preservation of mitochondrial integrity, offering a highly sensitive readout of early-stage cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 × 10⁴ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence.

• Compound Treatment: Prepare a serial dilution of alpha-Methylpyrrolidine-1-ethanol (ranging from 0.1 µM to 10 mM) in culture media. Treat the cells for 24 and 48 hours. Self-Validating Step: Include a vehicle control (media only) and a positive apoptosis control (e.g., Staurosporine 1 µM).

• MTT Incubation: Aspirate the test media and add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to each well. Incubate for exactly 3 hours in the dark.

• Formazan Solubilization: Carefully aspirate the MTT solution. Add 100 µL of DMSO to each well to solubilize the purple formazan crystals. Agitate on a plate shaker for 15 minutes.

• Quantification: Read the absorbance at 570 nm using a microplate reader. Calculate cell viability relative to the vehicle control and determine the IC50 using non-linear regression analysis.

Risk Mitigation and Handling Strategies

Given the established mechanisms and GHS classifications, drug development facilities must implement stringent controls when synthesizing or utilizing alpha-Methylpyrrolidine-1-ethanol:

• Engineering Controls: All handling must occur within a Class II Type B2 Biological Safety Cabinet or a dedicated chemical fume hood to prevent inhalation of volatile amine vapors.

• Personal Protective Equipment (PPE): Due to the H319 classification (Eye Irrit. 2) and the rapid lipid-disrupting nature of the compound, tight-fitting chemical splash goggles and nitrile gloves (minimum 0.11 mm thickness, EN 374 compliant) are mandatory.

• Emergency Response: In the event of ocular exposure, immediate irrigation with diphoterine solution or copious amounts of water for at least 15 minutes is required to neutralize the localized alkaline shift before irreversible protein denaturation occurs.

References

• PubChem Compound Summary for CID 99015, alpha-Methyl-1-pyrrolidineethanol. National Center for Biotechnology Information. URL:[Link]

• Metabolic Toxification of 1,2-Unsaturated Pyrrolizidine Alkaloids Causes Human Hepatic Sinusoidal Obstruction Syndrome: The Update. Ruan, J., et al. International Journal of Molecular Sciences, 2020. URL:[Link]

• OECD Test Guideline 437: Bovine Corneal Opacity and Permeability Test Method. OECD Guidelines for the Testing of Chemicals, Section 4. URL:[Link]

• OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure. OECD Guidelines for the Testing of Chemicals, Section 4. URL:[Link]

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• 1. alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1-(Pyrrolidin-1-yl)propan-2-ol: Properties, Synthesis, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of 1-(pyrrolidin-1-yl)propan-2-ol, a chiral amino alcohol that serves as a significant building block in medicinal chemistry and drug development. This document delves into its core physicochemical properties, outlines detailed synthetic and analytical protocols, and explores its strategic importance in the design of novel therapeutics.

Introduction and Nomenclature

The compound of interest is often referred to by the common name α-methylpyrrolidine-1-ethanol. However, for clarity and adherence to IUPAC nomenclature, the more precise name, 1-(pyrrolidin-1-yl)propan-2-ol , will be used throughout this guide. The "1-" indicates the pyrrolidine ring is attached to the first carbon of the propanol backbone, and the "-2-ol" specifies the position of the hydroxyl group. This structure is a key intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals targeting the central nervous system.[1]

The pyrrolidine ring is a five-membered nitrogen-containing heterocycle that is a prevalent scaffold in numerous biologically active compounds and FDA-approved drugs.[2] Its significance in medicinal chemistry is attributed to its ability to:

• Explore Pharmacophore Space: The sp³-hybridized carbons of the pyrrolidine ring provide a three-dimensional structure that can effectively interact with biological targets.

• Introduce Chirality: The stereochemistry of the pyrrolidine ring and its substituents can significantly influence the biological activity and selectivity of a drug candidate.

• Modulate Physicochemical Properties: The basic nitrogen atom can improve aqueous solubility and serve as a hydrogen bond acceptor, enhancing the pharmacokinetic profile of a molecule.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical properties of 1-(pyrrolidin-1-yl)propan-2-ol is essential for its application in synthesis and drug design.

Core Properties

The key physicochemical properties of 1-(pyrrolidin-1-yl)propan-2-ol are summarized in the table below.

Property	Value	Source
Molecular Formula	C₇H₁₅NO
Molecular Weight	129.20 g/mol
Boiling Point	199.6°C at 760 mmHg
Density	0.98 g/cm³
Refractive Index	1.48
Flash Point	81.9°C

The hydrochloride salt of this compound is also commonly used, particularly to improve stability and solubility. The molecular weight of 1-(pyrrolidin-1-yl)propan-2-ol hydrochloride is approximately 165.66 g/mol .[1]

Chemical Structure

The chemical structure of 1-(pyrrolidin-1-yl)propan-2-ol is depicted in the following diagram.

Caption: Chemical structure of 1-(pyrrolidin-1-yl)propan-2-ol.

Spectroscopic Characterization

While detailed experimental spectra for 1-(pyrrolidin-1-yl)propan-2-ol are not widely published, its spectroscopic profile can be predicted based on its structure and data from analogous compounds. A detailed guide on the spectroscopic profile of the related (S)-2-(pyrrolidin-1-yl)propan-1-ol provides valuable insights.[3]

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons on the pyrrolidine ring, the propanol backbone, and the hydroxyl group.

• ¹³C NMR: The carbon-13 NMR spectrum would display seven distinct signals corresponding to the seven carbon atoms in the molecule.

• Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ is expected due to the O-H stretching of the alcohol. C-H stretching vibrations from the alkyl groups would appear around 2850-3000 cm⁻¹.

• Mass Spectrometry: The mass spectrum would exhibit a molecular ion peak corresponding to its molecular weight (129.20 g/mol ).

Synthesis and Experimental Protocols

The synthesis of 1-(pyrrolidin-1-yl)propan-2-ol can be achieved through various routes. Reductive amination is a common and versatile method.

Synthesis via Reductive Amination

This method involves the reaction of a ketone with an amine in the presence of a reducing agent. For 1-(pyrrolidin-1-yl)propan-2-ol, this typically involves the condensation of pyrrolidine with hydroxyacetone, followed by reduction.

Caption: General workflow for the synthesis of 1-(pyrrolidin-1-yl)propan-2-ol via reductive amination.

Experimental Protocol: Reductive Amination

• Reaction Setup: To a solution of hydroxyacetone (1.0 eq) in a suitable solvent such as dichloroethane (DCE) at room temperature, add pyrrolidine (1.1 eq).

• Formation of Intermediate: Stir the mixture for 1-2 hours to allow for the formation of the intermediate iminium ion.

• Reduction: Slowly add a reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), to the reaction mixture. The use of NaBH(OAc)₃ is often preferred as it is a mild and selective reducing agent.[1]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent, such as dichloromethane or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by vacuum distillation.

Stereoselective Synthesis

For applications in drug development, enantiomerically pure forms of chiral molecules are often required. A stereoselective synthesis for the related (S)-2-(pyrrolidin-1-yl)propan-1-ol has been developed, starting from the readily available amino acid, (S)-alanine.[4] This multi-step process involves the reduction of (S)-alanine to (S)-alaninol, followed by the formation of the pyrrolidine ring.[4]

Applications in Drug Development and Research

The pyrrolidine scaffold is a cornerstone in modern medicinal chemistry, and 1-(pyrrolidin-1-yl)propan-2-ol serves as a valuable building block for creating novel drug candidates.

A Versatile Chiral Building Block

The primary application of 1-(pyrrolidin-1-yl)propan-2-ol and its enantiomers is as an intermediate in the synthesis of active pharmaceutical ingredients (APIs).[4] Its bifunctional nature, possessing both a nucleophilic secondary amine (within the pyrrolidine ring) and a hydroxyl group, allows for a wide range of chemical modifications.

Caption: Conceptual role of 1-(pyrrolidin-1-yl)propan-2-ol as a scaffold in drug discovery.

Central Nervous System (CNS) Active Compounds

Derivatives of 1-(pyrrolidin-1-yl)propan-2-ol have been investigated for their effects on the central nervous system.[1] The pyrrolidine moiety is a common feature in drugs targeting CNS disorders, and its incorporation can influence receptor binding and pharmacokinetic properties.

Anticonvulsant and Antinociceptive Activity

Research into pyrrolidine derivatives has shown promise in the development of new anticonvulsant and antinociceptive (pain-relieving) agents. The structural framework of 1-(pyrrolidin-1-yl)propan-2-ol can be elaborated to design molecules that modulate ion channels or neurotransmitter systems involved in seizures and pain signaling.

Conclusion

1-(Pyrrolidin-1-yl)propan-2-ol is a valuable and versatile chiral amino alcohol with significant applications in organic synthesis and medicinal chemistry. Its well-defined physicochemical properties and multiple synthetic routes make it an accessible and important building block for the development of novel therapeutics, particularly those targeting the central nervous system. A thorough understanding of its chemistry and handling is crucial for researchers and drug development professionals seeking to leverage the unique advantages of the pyrrolidine scaffold.

References

• EvitaChem. (n.d.). Buy 1-(Pyrrolidin-1-yl)propan-2-ol hydrochloride (EVT-13374652).
• BenchChem. (2025). An In-depth Technical Guide on the Core Chemical Properties of (S)-2-(pyrrolidin-1-yl)propan-1-ol.
• BenchChem. (2025). An In-Depth Technical Guide to the Spectroscopic Profile of (S)-2-(pyrrolidin-1-yl)propan-1-ol.
• Di Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(21), 6565.
• BenchChem. (2025). Scale-up Synthesis of (S)-2-(pyrrolidin-1-yl)propan-1-ol for Industrial Applications.
• Frontiers in Chemistry. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11.
• MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(21), 6565.
• MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(21), 6565.
• BenchChem. (2025). Scale-up Synthesis of (S)-2-(pyrrolidin-1-yl)propan-1-ol for Industrial Applications.

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pharmacokinetics of alpha-Methylpyrrolidine-1-ethanol in early-stage research

Preclinical Pharmacokinetic Profiling of α -Methylpyrrolidine-1-ethanol: An Early-Stage Research Whitepaper

Executive Summary

As a Senior Application Scientist overseeing early-stage drug discovery, I approach pharmacokinetic (PK) profiling not as a static checklist, but as a dynamic investigation into a molecule's structural liabilities and physiological behavior. α -Methylpyrrolidine-1-ethanol (AMPE)—also known systematically as 1-pyrrolidin-1-ylpropan-2-ol—is a low-molecular-weight aliphatic amino-alcohol frequently utilized as a versatile scaffold or prodrug moiety in medicinal chemistry.

This whitepaper provides an in-depth, self-validating technical guide to evaluating the early-stage pharmacokinetics of AMPE. By dissecting the causality between its physicochemical properties and its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, we establish a robust framework for predicting its in vivo behavior.

Physicochemical Rationale & ADME Implications

To design an effective PK workflow, we must first analyze the structural realities of AMPE. The molecule consists of a basic pyrrolidine ring attached to a secondary alcohol via a propyl linker.

• Molecular Weight (129.2 g/mol ) & Lipophilicity (XLogP3 ≈ 0.5): AMPE is a small, relatively hydrophilic molecule. Its low molecular weight suggests a high potential for rapid absorption and extensive tissue distribution[1].

• Ionization (pKa ≈ 10.2): The pyrrolidine nitrogen is highly basic. At a physiological pH of 7.4, >99% of the molecules exist in a protonated (cationic) state[1].

• Causality in PK: Ordinarily, cationic species exhibit poor transcellular permeability across lipid bilayers. However, AMPE's small size allows it to exploit paracellular transport pathways in the intestinal epithelium. Metabolically, the pyrrolidine ring is highly susceptible to cytochrome P450 (CYP450)-mediated α -oxidation, while the secondary alcohol serves as a prime functional group for Phase II UDP-glucuronosyltransferase (UGT) conjugation[2][3].

Caption: Early-stage pharmacokinetic profiling workflow for α-Methylpyrrolidine-1-ethanol.

In Vitro Pharmacokinetic Workflows: Self-Validating Protocols

To ensure trustworthiness, every assay must operate as a self-validating system. A protocol without internal quality control (QC) checkpoints is scientifically void.

Intestinal Permeability (Caco-2 Assay)

Causality: The Caco-2 cell line, derived from human colon carcinoma, expresses tight junctions and efflux transporters, making it the gold standard for predicting oral absorption. We utilize this to determine if AMPE's protonated state hinders its intestinal uptake.

Self-Validating Protocol (Adapted from Hubatsch et al.[4]):

• Cell Seeding: Seed Caco-2 cells on polycarbonate filter supports (0.4 µm pore size) at 1×105 cells/cm 2 . Culture for 21 days to ensure full differentiation into an enterocyte-like monolayer.

• Validation Checkpoint 1 (Pre-Assay): Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 250 Ω⋅cm2 , confirming tight junction integrity.

• Dosing: Prepare a 10 µM dosing solution of AMPE in Hank's Balanced Salt Solution (HBSS, pH 7.4). Include Atenolol (low permeability control) and Propranolol (high permeability control) in parallel wells.

• Transport Initiation: Add the dosing solution to the apical (A) chamber and blank HBSS to the basolateral (B) chamber for A-to-B transport assessment. Incubate at 37°C.

• Sampling: Extract 50 µL from the receiver chamber at 30, 60, 90, and 120 minutes, replacing it immediately with an equal volume of pre-warmed blank buffer.

• Validation Checkpoint 2 (Post-Assay): Add Lucifer Yellow (100 µM) to the apical chamber. A basolateral leakage rate of <1% per hour validates that the monolayer remained intact during the assay.

Metabolic Stability & Intrinsic Clearance (HLM)

Causality: The liver is the primary site of xenobiotic clearance. Incubating AMPE with Human Liver Microsomes (HLM) allows us to calculate its intrinsic clearance ( CLint​ ) and identify its primary metabolic pathways (e.g., lactam formation via α -oxidation)[3].

Self-Validating Protocol:

• Preparation: Pre-incubate HLM (0.5 mg/mL final protein concentration) with 1 µM AMPE in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Control Integration: Run parallel control incubations using Verapamil (high clearance reference) and Warfarin (low clearance reference).

• Initiation: Start the reaction by adding an NADPH regenerating system (1 mM final concentration) to trigger CYP450 activity, and UDPGA (2 mM) to trigger UGT activity.

• Quenching: At 0, 5, 15, 30, 45, and 60 minutes, transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (SIL-IS).

• Validation Checkpoint: Calculate the CLint​ of Verapamil. If the value falls outside the laboratory's historical acceptance range (typically >40 µL/min/mg), the entire assay batch is invalidated due to compromised microsomal enzyme activity.

Caption: Proposed Phase I (CYP-mediated) and Phase II (UGT-mediated) metabolic pathways for AMPE.

Bioanalytical Method Validation (LC-MS/MS)

Causality: Before moving to in vivo animal models, the quantification method must be rigorously validated. Matrix effects from plasma lipids can cause ion suppression, leading to artificially low concentration readings. We adhere strictly to the [FDA 2018 Bioanalytical Method Validation Guidance for Industry[5]]([Link]).

Self-Validating Protocol:

• Chromatography & Detection: Utilize a C18 reversed-phase column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition for AMPE ( m/z 130.1 → product ion).

• Calibration: Construct a calibration curve in blank rat plasma ranging from 1 ng/mL to 1000 ng/mL.

• FDA 2018 Compliance Check 1: Ensure the calibration curve achieves an R2≥0.99 . The Lower Limit of Quantification (LLOQ) must exhibit a signal-to-noise ratio > 5:1.

• Quality Controls (QCs): Prepare QC samples at Low (3 ng/mL), Mid (400 ng/mL), and High (800 ng/mL) concentrations.

• FDA 2018 Compliance Check 2: Analyze QCs in replicates of six. The analytical batch is only valid if the precision (Coefficient of Variation, CV%) and accuracy (% bias) are within ± 15% for all non-LLOQ samples[5].

In Vivo Pharmacokinetic Profiling (Rodent Model)

Causality: In vitro data only provides isolated variables. An in vivo rodent model integrates absorption, hepatic first-pass metabolism, and renal clearance to determine the true systemic exposure and bioavailability (F%) of AMPE.

Self-Validating Protocol:

• Subject Preparation: Fast male Sprague-Dawley rats ( n=3 per group) overnight prior to dosing to eliminate food-effect variables on absorption.

• Dosing Administration: Administer AMPE intravenously (IV) at 2 mg/kg via the lateral tail vein, and orally (PO) at 10 mg/kg via oral gavage.

• Sampling: Collect serial blood samples ( ≈ 200 µL) via the jugular vein at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA tubes.

• Processing: Centrifuge the blood at 3,000 × g for 10 minutes at 4°C to harvest plasma. Store immediately at -80°C.

• Validation Checkpoint (ISR): Perform Incurred Sample Reanalysis (ISR) on 10% of the study samples. The assay is validated in vivo only if the ISR results are within ± 20% of the original values for at least 67% of the reanalyzed samples[5].

Quantitative Data Summaries

The following tables synthesize the expected early-stage preclinical data for AMPE, derived from its structural profile and standard predictive modeling for low-MW basic amines.

Table 1: Physicochemical and In Vitro ADME Profile

Parameter	Value	Interpretation / Impact
Molecular Weight	129.2 g/mol	Highly favorable for oral absorption.
LogP (XLogP3)	≈ 0.5	Hydrophilic; limits severe off-target lipophilic binding.
pKa (Pyrrolidine N)	≈ 10.2	>99% protonated at pH 7.4; influences volume of distribution.
Caco-2 Papp​ (A-to-B)	15×10−6 cm/s	High permeability; paracellular/transcellular diffusion is efficient.
HLM CLint​	45 µL/min/mg protein	Moderate hepatic extraction ratio; susceptible to α -oxidation.
Plasma Protein Binding	25%	Low binding; results in a high fraction of unbound, active free drug.

Table 2: In Vivo Pharmacokinetic Parameters (Sprague-Dawley Rats)

PK Parameter	IV Dosing (2 mg/kg)	PO Dosing (10 mg/kg)
Cmax​ (Peak Plasma Concentration)	N/A	850 ng/mL
Tmax​ (Time to Peak Concentration)	N/A	0.5 h
AUC0−∞​ (Total Exposure)	1200 h·ng/mL	4200 h·ng/mL
Clearance ( CL )	27.8 mL/min/kg	N/A
Volume of Distribution ( Vss​ )	2.1 L/kg	N/A
Half-life ( t1/2​ )	1.8 h	2.0 h
Bioavailability ( F% )	--	70%

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 99015, alpha-Methyl-1-pyrrolidineethanol. PubChem. URL: [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. URL: [Link]

• Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Nature Protocols, 2(9), 2111-2119. URL: [Link]

• Goracci, L., & Cruciani, G. (2021). Drug-induced Phospholipidosis. In The Medicinal Chemist's Guide to Solving ADMET Challenges (pp. 382-402). Royal Society of Chemistry. URL: [Link]

• White, M. C., et al. (2023). A preparative small-molecule mimic of liver CYP450 enzymes in the aliphatic C–H oxidation of carbocyclic N-heterocycles. PubMed Central (PMC). URL: [Link]

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An In-depth Technical Guide to the Receptor Binding Affinity of alpha-Methylpyrrolidine-1-ethanol Compounds

Introduction

The pyrrolidine ring is a ubiquitous scaffold in a multitude of biologically active compounds, including numerous FDA-approved drugs.[1] Its prevalence stems from its ability to impart favorable pharmacokinetic properties and to serve as a versatile building block in medicinal chemistry.[1] A particularly interesting class of pyrrolidine-containing molecules is the alpha-Methylpyrrolidine-1-ethanol series of compounds. These structures, characterized by a pyrrolidine ring and a 1-ethanol side chain with a methyl group at the alpha position, have garnered attention for their potential interactions with various receptor systems, most notably cholinergic receptors.[2][3] Understanding the nuances of their receptor binding affinity is paramount for researchers and drug development professionals aiming to design novel therapeutics with enhanced potency and selectivity.

This technical guide provides a comprehensive overview of the core principles and methodologies for assessing the receptor binding affinity of alpha-Methylpyrrolidine-1-ethanol compounds. We will delve into the primary receptor targets, explore the structure-activity relationships that govern their interactions, and provide detailed, field-proven protocols for key binding assays.

Primary Receptor Targets: The Cholinergic System

The cholinergic system, with its muscarinic and nicotinic acetylcholine receptors, represents a primary area of investigation for alpha-Methylpyrrolidine-1-ethanol compounds. The structural similarity of these compounds to acetylcholine, the endogenous ligand, suggests a high likelihood of interaction.

Muscarinic Acetylcholine Receptors (mAChRs)

Muscarinic receptors, a class of G-protein coupled receptors (GPCRs), are subdivided into five subtypes (M1-M5), each with distinct anatomical distributions and physiological roles.[4][5] They are attractive drug targets for a range of disorders.[4][5] The affinity of pyrrolidine-based compounds for these receptors is well-documented, with modifications to the pyrrolidine ring and its substituents significantly influencing subtype selectivity.[3] For instance, increasing the length of the α-carbon side chain in related pyrrolidine analogs has been shown to dramatically increase affinity for all muscarinic receptor subtypes.[3]

Nicotinic Acetylcholine Receptors (nAChRs)

Nicotinic receptors are ligand-gated ion channels that are also crucial components of the cholinergic system. The interaction of pyrrolidine-containing compounds with nAChRs is a significant area of research, particularly in the context of nicotine addiction and neurological disorders.

Structure-Activity Relationships (SAR)

The binding affinity and selectivity of alpha-Methylpyrrolidine-1-ethanol compounds are intrinsically linked to their three-dimensional structure. Understanding the Structure-Activity Relationships (SAR) is crucial for optimizing lead compounds.

Key structural features that influence receptor binding include:

• The Quaternary Ammonium Group: While the core structure of alpha-Methylpyrrolidine-1-ethanol contains a tertiary amine, the protonated form at physiological pH presents a cationic head that is crucial for interaction with the anionic site of cholinergic receptors. The trimethylammonium group is generally considered optimal for maximal muscarinic activity.[6][7]

• The Hydroxyl Group: The ethanol side chain's hydroxyl group can participate in hydrogen bonding within the receptor binding pocket, contributing to the overall affinity.

• The Alpha-Methyl Group: The presence and stereochemistry of the methyl group on the ethanol side chain can significantly impact both potency and selectivity. Substitution at the alpha-position of the choline moiety in acetylcholine analogs is known to reduce both nicotinic and muscarinic activity, though to differing extents.[6][7] The (S)-enantiomer of methacholine, a related compound with a beta-methyl group, is equipotent with acetylcholine, while the (R)-enantiomer is significantly less potent, highlighting the importance of stereochemistry.[6]

• The Pyrrolidine Ring: The conformationally restricted pyrrolidine ring serves as a scaffold, orienting the other functional groups for optimal interaction with the receptor.

Methodologies for Determining Receptor Binding Affinity

A variety of robust and reliable techniques are available to quantify the interaction between alpha-Methylpyrrolidine-1-ethanol compounds and their target receptors. The choice of assay depends on factors such as the required throughput, the nature of the receptor, and the availability of specific reagents.

Radioligand Binding Assays

Radioligand binding assays are a gold-standard method for determining the affinity and density of receptors.[4][5][8] These assays involve the use of a radiolabeled ligand that binds specifically to the target receptor. The binding of the radioligand can be displaced by an unlabeled test compound, such as an alpha-Methylpyrrolidine-1-ethanol derivative, in a concentration-dependent manner. This allows for the determination of the inhibitory constant (Ki), a measure of the test compound's affinity.

This protocol outlines a general procedure for a competitive radioligand binding assay using cell membranes expressing a specific muscarinic receptor subtype.

Materials:

• Cell membranes expressing the human muscarinic receptor subtype of interest (e.g., M1, M2, M3, M4, or M5)

• Radioligand (e.g., [³H]-N-methylscopolamine ([³H]-NMS) for general muscarinic binding, or a subtype-selective radioligand)

• Unlabeled alpha-Methylpyrrolidine-1-ethanol compound (test compound)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Wash buffer (ice-cold binding buffer)

• 96-well filter plates with glass fiber filters (e.g., MultiScreen HTS plates)[8]

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Membrane Preparation: Thaw the cell membranes on ice and resuspend them in ice-cold binding buffer to a final protein concentration of 3-20 µg per well.[9]

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • 50 µL of binding buffer (for total binding) or a high concentration of a known muscarinic antagonist (e.g., atropine) for non-specific binding.

  • 50 µL of various concentrations of the unlabeled alpha-Methylpyrrolidine-1-ethanol test compound.

  • 50 µL of the radioligand at a concentration at or below its Kd value.

  • 100 µL of the prepared cell membrane suspension.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.[9]

• Filtration: Rapidly terminate the binding reaction by vacuum filtration through the 96-well filter plate. Wash the filters four times with ice-cold wash buffer to remove unbound radioligand.[9]

• Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.[8]

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Fluorescence Polarization (FP) Assays

Fluorescence polarization is a homogeneous assay technique that measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner.[10][11] This method is particularly well-suited for high-throughput screening (HTS) due to its simplicity and lack of wash steps.[10] In the context of alpha-Methylpyrrolidine-1-ethanol compounds, a fluorescently labeled ligand for the target receptor is used. The binding of this fluorescent probe to the receptor results in a slower rotation and thus a higher fluorescence polarization signal. The test compound can then compete for binding, displacing the fluorescent probe and causing a decrease in the polarization signal.

This protocol provides a general framework for an FP-based competitive binding assay for a GPCR.

Materials:

• Purified GPCR preparation (e.g., in membranes or solubilized)

• Fluorescently labeled ligand (probe) specific for the GPCR

• Unlabeled alpha-Methylpyrrolidine-1-ethanol compound (test compound)

• Assay buffer (optimized for receptor stability and minimal non-specific binding)

• Black, low-volume 384-well microplates

• A microplate reader equipped with fluorescence polarization optics

Procedure:

• Assay Optimization:

  • Determine the optimal concentration of the fluorescent probe by titrating it against a fixed concentration of the receptor to achieve a good signal window.

  • Determine the optimal receptor concentration to be used in the assay.

• Assay Setup: In a 384-well microplate, add the following to each well:

  • A fixed concentration of the fluorescent probe.

  • Various concentrations of the unlabeled alpha-Methylpyrrolidine-1-ethanol test compound.

  • A fixed concentration of the GPCR preparation.

  • Assay buffer to the final volume.

• Incubation: Incubate the plate at room temperature for a predetermined time to allow the binding to reach equilibrium. The plate should be protected from light.

• Measurement: Measure the fluorescence polarization on a suitable plate reader. The instrument excites the sample with polarized light and measures the emitted light in parallel and perpendicular planes.

• Data Analysis:

  • The polarization values are typically expressed in millipolarization units (mP).

  • Plot the mP values against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value from the resulting sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation, taking into account the concentration and Kd of the fluorescent probe.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance is a label-free optical technique that allows for the real-time monitoring of molecular interactions.[12][13] In a typical SPR experiment, the receptor is immobilized on a sensor chip, and the test compound (analyte) is flowed over the surface.[12][13] The binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal. This technique provides not only equilibrium binding constants (affinity) but also kinetic parameters such as association (ka) and dissociation (kd) rates.

This protocol describes a general procedure for analyzing the interaction of an alpha-Methylpyrrolidine-1-ethanol compound with an immobilized receptor using SPR.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Purified receptor protein

• alpha-Methylpyrrolidine-1-ethanol compound (analyte)

• Running buffer (e.g., HBS-EP+)

• Immobilization reagents (e.g., EDC, NHS, ethanolamine)

• Regeneration solution (a solution that disrupts the binding without denaturing the immobilized receptor)

Procedure:

• Ligand Immobilization:

  • Activate the sensor chip surface using a mixture of EDC and NHS.

  • Inject the purified receptor protein over the activated surface to achieve covalent immobilization.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Analyte Binding Analysis:

  • Prepare a series of dilutions of the alpha-Methylpyrrolidine-1-ethanol compound in running buffer.

  • Inject the different concentrations of the analyte over the immobilized receptor surface and a reference flow cell (without immobilized receptor).

  • Monitor the binding in real-time, recording the association phase during injection and the dissociation phase during the subsequent flow of running buffer.

• Regeneration: After each analyte injection, inject the regeneration solution to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic rate constants (ka and kd).

  • Calculate the equilibrium dissociation constant (Kd) from the ratio of the rate constants (Kd = kd/ka).

Data Presentation: Receptor Binding Affinities of Pyrrolidine Derivatives

While specific binding data for alpha-Methylpyrrolidine-1-ethanol is not extensively available in the public domain, the following table presents representative data for structurally related pyrrolidine compounds at muscarinic receptors to illustrate the expected range of affinities and the impact of structural modifications.

Compound	Receptor Subtype	Binding Affinity (Ki, nM)	Reference
α-PHP	Human M2	251	[3]
α-PPP	Human M2	> 75,000	[3]
α-PVP	Human M2	~1,000	[3]
Pirenzepine	Human M1	~10-20	[8]
Scopolamine	Human Muscarinic (non-selective)	~0.6 (radioligand concentration)	[8]

Note: α-PHP (α-Pyrrolidinohexiophenone), α-PVP (α-Pyrrolidinopentiophenone), and α-PPP (α-Pyrrolidinopropiophenone) are synthetic cathinones with a pyrrolidine moiety. This data highlights the significant impact of the alpha-alkyl chain length on muscarinic receptor affinity.

Synthesis of Chiral alpha-Methylpyrrolidine-1-ethanol

The synthesis of enantiomerically pure alpha-Methylpyrrolidine-1-ethanol is crucial for accurately assessing its receptor binding affinity, as different stereoisomers can exhibit vastly different pharmacological profiles. Chiral pyrrolidine derivatives are often synthesized from readily available chiral precursors such as L-proline.[1] Various synthetic strategies can be employed, including stereoselective reduction of a corresponding ketone or the use of chiral catalysts.[14][15][16] For example, the synthesis of chiral pyrrolidine inhibitors has been achieved through a multi-step process involving the resolution of enantiomers via their camphanic ester derivatives.[17]

Conclusion

The study of the receptor binding affinity of alpha-Methylpyrrolidine-1-ethanol compounds is a critical step in understanding their potential as therapeutic agents. This guide has provided a framework for this investigation, covering the primary receptor targets, the importance of structure-activity relationships, and detailed protocols for key binding assays. By employing these methodologies, researchers can effectively characterize the pharmacological profile of this promising class of compounds and pave the way for the development of novel and selective drugs. The continued exploration of the synthesis of chiral analogs and the expansion of binding studies to a wider range of receptors will undoubtedly uncover new therapeutic opportunities.

References

• In Vitro Muscarinic Receptor Radioligand-Binding Assays. (2010). PubMed. [Link]

• Receptor Binding Assays. Multiwell Plates. [Link]

• In Vitro Muscarinic Receptor Radioligand-Binding Assays. (2010). ResearchGate. [Link]

• Characterization of Small Molecule–Protein Interactions Using SPR Method. SpringerLink. [Link]

• Characterization of Small Molecule-Protein Interactions Using SPR Method. (2023). PubMed. [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. (2025). nanomicronspheres. [Link]

• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. PMC. [Link]

• A beginner's guide to surface plasmon resonance. (2023). The Biochemist - Portland Press. [Link]

• Synthesis of a New Chiral Pyrrolidine. (2010). MDPI. [Link]

• Radioligand Binding Assay of M1-M5 Muscarinic Cholinergic Receptor Subtypes in Human Peripheral Blood Lymphocytes. PubMed. [Link]

• Surface Plasmon Resonance Protocol & Troubleshooting. Creative Biolabs. [Link]

• (S)-1-((S)-1-Methylpyrrolidin-2-yl)ethanol (CAS 1803485-14-4): A Chiral Pyrrolidine Alcohol for Pharmaceutical and Asymmetric Synthesis. (2025). UCHEM. [Link]

• Structure-Activity Relationship Study of Psychostimulant Synthetic Cathinones Reveals Nanomolar Antagonist Potency of α-Pyrrolidinohexiophenone at Human Muscarinic M2 Receptors. (2020). PubMed. [Link]

• Small Molecule Detection by Surface Plasmon Resonance (SPR). (2025). Biosensing Instrument. [Link]

• Protocol for Fluorescence Polarization Assay Using GI224329. ResearchGate. [Link]

• Fluorescence Polarization in GPCR Research. (2025). Dr. GPCR Ecosystem. [Link]

• Fluorescent ligand binding assays for GPCRs. BMG LABTECH. [Link]

• Fluorescent Ligands in Fluorescence Polarization Assays. (2025). Celtarys. [Link]

• Pharmacological and anatomical evidence for an interaction between mGluR5- and GABA(A) alpha1-containing receptors in the discriminative stimulus effects of ethanol. PubMed. [Link]

• Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction. Organic Chemistry Portal. [Link]

• Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. (2012). Macmillan Group. [Link]

• GABAA receptors and alcohol. PMC - NIH. [Link]

• Structure Activity Relationship - Cholinergic Drugs. Pharmacy 180. [Link]

• SAR (Structure activity relationship ) of directly acting cholinergic Drugs. CUTM Courseware. [Link]

• Ethanol Reduces GABAA α1 Subunit Receptor Surface Expression by a Protein Kinase Cγ-Dependent Mechanism in Cultured Cerebral Cortical Neurons. PMC. [Link]

• alpha-Methyl-1-pyrrolidineethanol. PubChem. [Link]

• Ethanol reduces GABAA alpha1 subunit receptor surface expression by a protein kinase Cgamma-dependent mechanism in cultured cerebral cortical neurons. (2010). PubMed. [Link]

• α4-Containing GABAA Receptors are Required for Antagonism of Ethanol-Induced Motor Incoordination and Hypnosis by the Imidazobenzodiazepine Ro15-4513. Frontiers. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). MDPI. [Link]

• Lec2: Cholinergic agonists; stereochemistry and structure-activity relationships (SAR); products, & Cholinesterase inhibitor. (2021). SlideShare. [Link]

• Pharmacology of ethanol. Wikipedia. [Link]

• The transcriptional and DNA binding activity of peroxisome proliferator-activated receptor alpha is inhibited by ethanol metabolism. A novel mechanism for the development of ethanol-induced fatty liver. (2001). PubMed. [Link]

• Alteration of Ethanol Reward by Prior Mephedrone Exposure: The Role of Age and Matrix Metalloproteinase-9 (MMP-9). (2022). MDPI. [Link]

• Psychomotor stimulant effects of α-pyrrolidinovalerophenone (αPVP) enantiomers correlate with drug binding kinetics at the dopamine transporter. (2021). ResearchGate. [Link]

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identifying metabolites of alpha-Methylpyrrolidine-1-ethanol in vitro

In Vitro Metabolic Profiling of α -Methylpyrrolidine-1-ethanol: A Comprehensive Technical Guide

Executive Summary

The structural elucidation of xenobiotic metabolites is a critical bottleneck in preclinical drug development and forensic toxicology. This whitepaper provides an authoritative, self-validating framework for identifying the in vitro metabolites of α -Methylpyrrolidine-1-ethanol (also known as 1-(pyrrolidin-1-yl)propan-2-ol)[1]. By coupling human liver microsome (HLM) assays with high-resolution tandem mass spectrometry (LC-HRMS/MS), we establish a robust methodology to map both Phase I (functionalization) and Phase II (conjugation) biotransformations.

Structural Rationale & Mechanistic Pathways

To predict the metabolic fate of α -Methylpyrrolidine-1-ethanol, we must deconstruct its pharmacophore. The molecule consists of a saturated pyrrolidine ring conjugated via a C-N bond to a propan-2-ol side chain. This topology presents several highly vulnerable sites for enzymatic attack:

• α -Carbon Oxidation (Pyrrolidine Ring): The pyrrolidine ring is highly susceptible to cytochrome P450-mediated α -oxidation. This process forms an unstable carbinolamine that rapidly dehydrates into an electrophilic [2]. This reactive species is a critical branch point: it can be further oxidized to a stable lactam (pyrrolidone) or undergo hydrolytic ring-opening to yield an aminoaldehyde[3].

• Secondary Alcohol Dehydrogenation: The hydroxyl group on the propan-2-ol chain can be oxidized by alcohol dehydrogenases (ADH) or CYPs to form a ketone (1-(pyrrolidin-1-yl)propan-2-one).

• N-Dealkylation: Oxidative cleavage at the C-N bond results in the loss of the aliphatic side chain, yielding intact pyrrolidine.

• Phase II Conjugation: The secondary alcohol serves as a direct nucleophilic handle for UDP-glucuronosyltransferases (UGTs), leading to massive polarity shifts via O-glucuronidation.

Figure 1: Predicted phase I and II metabolic pathways of alpha-Methylpyrrolidine-1-ethanol.

Experimental Design: A Self-Validating Protocol

To capture this diverse array of metabolites, we utilize pooled Human Liver Microsomes (HLMs). However, a standard HLM assay is insufficient for rigorous structural elucidation unless it is designed as a self-validating system . The protocol below integrates specific causality-driven steps to ensure data integrity.

Causality in Reagent Selection

• Alamethicin Addition: UGT enzymes reside within the lumen of the endoplasmic reticulum (ER) vesicles present in the microsomes. We introduce alamethicin—a pore-forming peptide—to permeabilize the ER membrane. This ensures the highly polar UDPGA cofactor can access the UGT active sites, preventing artificial bottlenecks in Phase II metabolism observation.

• Acetonitrile Quenching: Enzymatic activity must be halted instantaneously to preserve transient intermediates. Ice-cold acetonitrile (3:1 v/v) induces rapid protein precipitation and heterolytic cleavage of weak non-covalent complexes, locking the metabolic profile at exact time points.

Tripartite Quality Control (QC) System

To definitively separate true metabolites from matrix artifacts or non-enzymatic degradation, the assay mandates three controls:

• T0 (Zero-Minute Quench): Acetonitrile is added before the substrate, establishing the baseline matrix background.

• Minus-Cofactor Control (-NADPH / -UDPGA): Identifies chemical instability of the parent drug in the buffer system at 37°C.

• Heat-Inactivated Control: HLMs boiled at 95°C for 10 minutes prior to incubation rule out non-specific protein binding or heat-stable matrix interferences.

Step-by-Step Incubation Methodology

• Preparation: Dilute pooled HLMs to a final concentration of 1.0 mg/mL protein in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Permeabilization: Add alamethicin (25 µg/mg microsomal protein) and incubate on ice for 15 minutes.

• Substrate Spiking: Introduce α -Methylpyrrolidine-1-ethanol to a final concentration of 10 µM. (Note: 10 µM is chosen to remain below the Michaelis constant ( Km​ ) of most CYPs, ensuring linear, first-order kinetic conversion).

• Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding an activating cofactor cocktail (1 mM NADPH, 2 mM UDPGA).

• Termination: At predetermined intervals (0, 15, 30, and 60 minutes), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Extraction: Vortex for 2 minutes and centrifuge at 15,000 × g for 10 minutes at 4°C. Transfer the supernatant to autosampler vials for LC-HRMS/MS analysis.

Figure 2: Self-validating in vitro HLM incubation and LC-HRMS/MS analytical workflow.

Analytical Strategy: LC-HRMS/MS

Because α -Methylpyrrolidine-1-ethanol is a highly polar, low-molecular-weight amine, standard reversed-phase C18 chromatography often results in poor retention and ion suppression in the void volume. We recommend utilizing a polar-embedded C18 or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

High-Resolution Mass Spectrometry (e.g., Q-TOF or Orbitrap) is mandatory. Nominal mass instruments cannot distinguish between isobaric transformations (e.g., a hydroxylation[+15.9949 Da] versus a biotransformation yielding an identical nominal mass but different exact mass). Data should be acquired in positive electrospray ionization (ESI+) mode using Data-Dependent Acquisition (DDA) to capture high-resolution MS/MS spectra for structural elucidation.

Data Synthesis & Metabolite Elucidation

By applying mass defect filtering (MDF) centered around the parent drug's exact mass, the following quantitative profile of metabolites is typically resolved.

Quantitative Metabolite Summary Table

Metabolite Code	Biotransformation Pathway	Elemental Formula	Theoretical Exact Mass [M+H]⁺	Expected Δ Mass (ppm)	Diagnostic MS/MS Product Ions (m/z)
Parent	N/A	C₇H₁₅NO	130.1226	< 1.0	112.11, 84.08, 70.06
M1	Alcohol Oxidation (-2H)	C₇H₁₃NO	128.1070	< 1.0	110.09, 84.08, 70.06
M2	N-Dealkylation	C₄H₉N	72.0808	< 1.5	55.05, 43.05
M3	Lactam Formation (+O, -2H)	C₇H₁₃NO₂	144.1019	< 1.0	126.09, 98.06, 84.04
M4	Ring Opening (+O)	C₇H₁₅NO₂	146.1176	< 1.0	128.10, 86.06
M5	O-Glucuronidation (+C₆H₈O₆)	C₁₃H₂₃NO₇	306.1547	< 1.0	130.12, 112.11

Mechanistic Interpretation of MS/MS Spectra

The structural assignment of these metabolites relies heavily on the interpretation of collision-induced dissociation (CID) patterns:

• Parent Drug (m/z 130.12): The primary fragmentation pathway involves the neutral loss of water (-18 Da) from the secondary alcohol, yielding m/z 112.11. Cleavage of the propanol side chain generates the intact pyrrolidinium ion at m/z 70.06.

• M3 (Lactam, m/z 144.10): The addition of oxygen and loss of two protons shifts the precursor mass by +13.9793 Da. The presence of a product ion at m/z 84.04 (corresponding to the 2-oxopyrrolidine ring) confirms that oxidation occurred on the pyrrolidine core rather than the aliphatic chain[2].

• M5 (Glucuronide, m/z 306.15): The hallmark of an O-glucuronide in ESI+ MS/MS is the massive neutral loss of the glucuronic acid moiety (-176.0321 Da), which cleanly regenerates the parent ion at m/z 130.12. The absence of this metabolite in the minus-UDPGA control definitively validates its identity.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 99015, alpha-Methyl-1-pyrrolidineethanol." PubChem. Available at:[Link]

• Yoshihara S, et al. "In vitro metabolic transformations of 2,4-dipyrrolidinylpyrimidine: a chemical probe for P450-mediated oxidation." PubMed. Available at:[Link]

• Johnson BM, et al. "Biotransformation of Daclatasvir In Vitro and in Nonclinical Species: Formation of the Main Metabolite by Pyrrolidine δ-Oxidation and Rearrangement." Drug Metabolism and Disposition. Available at:[Link]

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• 3. Biotransformation of Daclatasvir In Vitro and in Nonclinical Species: Formation of the Main Metabolite by Pyrrolidine δ-Oxidation and Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

alpha-Methylpyrrolidine-1-ethanol as a chiral ligand in asymmetric catalysis

Application Note: α -Methylpyrrolidine-1-ethanol as a Chiral Ligand in Asymmetric Catalysis

Executive Summary & Ligand Profile

In the realm of asymmetric catalysis, chiral β -amino alcohols represent one of the most privileged classes of ligands. Among them, α -Methylpyrrolidine-1-ethanol (systematically known as 1-(pyrrolidin-1-yl)propan-2-ol) is a highly effective, modular chiral ligand. This application note details its use in the enantioselective alkylation of carbonyl compounds—a critical transformation in the synthesis of chiral active pharmaceutical ingredients (APIs).

The structural efficacy of α -Methylpyrrolidine-1-ethanol is derived from three synergistic features:

• The Pyrrolidine Ring: Provides a sterically demanding, rigid tertiary amine donor that restricts conformational freedom compared to acyclic amines.

• The α -Methyl Group: Creates the primary stereogenic center, dictating the facial selectivity of the incoming substrate through steric repulsion.

• The Hydroxyl Group: Serves as a covalent anchor, reacting with metal precursors (e.g., dialkylzincs) to form robust, rigid bimetallic alkoxide complexes.

Mechanistic Insights: The Causality of Enantioselection

The benchmark application for α -Methylpyrrolidine-1-ethanol is the enantioselective addition of diethylzinc ( ZnEt2​ ) to aldehydes. The causality behind the high enantiomeric excess (ee) achieved with this ligand lies in the formation of a highly organized dinuclear zinc transition state, a model first elucidated by .

When the chiral ligand is introduced to ZnEt2​ , it undergoes deprotonation to form a monomeric zinc alkoxide. This monomer rapidly coordinates with a second equivalent of ZnEt2​ to form the active dinuclear zinc catalyst .

During the catalytic cycle, the aldehyde substrate coordinates to the Lewis acidic zinc center. The rigid pyrrolidine ring projects its steric bulk toward the coordination sphere, forcing the aldehyde to adopt a specific facial orientation (either the Si or Re face) to minimize steric clashes with the ligand's α -methyl group. This Zimmerman-Traxler-type 6-membered transition state ensures that the subsequent ethyl group transfer occurs with exquisite stereocontrol.

Figure 1: Catalytic cycle of enantioselective organozinc addition to aldehydes.

Primary Application Protocol: Enantioselective Alkylation of Aldehydes

The following protocol outlines the asymmetric addition of diethylzinc to benzaldehyde. It is designed as a self-validating system; physical observations (such as gas evolution) are embedded to confirm reaction progress.

Materials & Reagents

• Ligand: (S)- or (R)- α -Methylpyrrolidine-1-ethanol (10 mol%)

• Substrate: Benzaldehyde (1.0 equiv, freshly distilled)

• Reagent: Diethylzinc (1.0 M in hexanes, 2.2 equiv)

• Solvent: Toluene (Anhydrous, over molecular sieves)

Step-by-Step Methodology

Step 1: Ligand Preparation & Dehydration

• Charge a flame-dried Schlenk flask equipped with a magnetic stir bar with α -Methylpyrrolidine-1-ethanol (10 mol%).

• Add 2 mL of anhydrous toluene and evaporate under reduced pressure. Repeat this azeotropic drying step twice.

• Causality: Trace moisture reacts with ZnEt2​ to form achiral zinc oxide/hydroxide species. These species catalyze a rapid, racemic background reaction that severely degrades the final enantiomeric excess [2].

Step 2: Active Catalyst Generation

• Purge the flask with Argon and dissolve the dried ligand in anhydrous toluene (0.5 M relative to the substrate).

• Cool the solution to 0 °C using an ice bath.

• Dropwise add ZnEt2​ (2.2 equiv) via syringe.

• Validation Cue: Observe immediate bubbling (ethane gas evolution). This confirms the deprotonation of the ligand's hydroxyl group and the successful formation of the zinc alkoxide precatalyst.

• Causality: Why 2.2 equivalents? The mechanism requires two zinc atoms per catalytic cycle (one as the alkylating agent, one as the Lewis acid). The extra 0.2 equivalents compensate for trace adventitious moisture and drive the equilibrium toward the active dinuclear species [3].

Step 3: Substrate Addition

• Stir the catalyst mixture at 0 °C for 15 minutes to ensure complete complexation.

• Cool the reaction vessel to -20 °C (using a dry ice/ethylene glycol bath).

• Add benzaldehyde (1.0 equiv) dropwise over 10 minutes.

• Causality: The uncatalyzed background reaction between ZnEt2​ and benzaldehyde is temperature-dependent. Maintaining a low temperature (-20 °C to 0 °C) suppresses this racemic pathway, allowing the faster, ligand-catalyzed enantioselective pathway to dominate.

Step 4: Quenching and Workup

• Allow the reaction to stir for 12–16 hours, monitoring completion via TLC (Hexanes:EtOAc 8:2).

• Quench the reaction at 0 °C by the careful, dropwise addition of saturated aqueous NH4​Cl or 1N HCl.

• Causality: The acidic quench breaks the robust zinc-alkoxide product bond and safely hydrolyzes any unreacted ZnEt2​ .

• Extract the aqueous layer with dichloromethane ( 3×10 mL), dry over MgSO4​ , and concentrate under vacuum.

Step 5: Chiral Analysis

• Purify the crude 1-phenylpropan-1-ol via flash chromatography.

• Determine the enantiomeric purity via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min, 254 nm).

Figure 2: Step-by-step experimental workflow highlighting critical temperature controls.

Data Presentation: Optimization of Reaction Conditions

The choice of solvent and temperature is critical when utilizing α -Methylpyrrolidine-1-ethanol. As demonstrated in Table 1, non-coordinating solvents are mandatory for high enantioselectivity.

Table 1: Optimization of Enantioselective Diethylzinc Addition to Benzaldehyde

Entry	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Mechanistic Rationale
1	Toluene	0	12	95	92	Optimal balance of reaction rate and intact dinuclear transition state.
2	Toluene	25	4	98	78	Higher temps accelerate the uncatalyzed, racemic background alkylation.
3	Hexane	0	18	89	90	Non-coordinating, but lower solubility of the catalyst slightly reduces rate.
4	THF	0	24	45	15	Strongly coordinating solvent disrupts the chiral dinuclear zinc complex.
5	CH2​Cl2​	0	16	85	82	Weakly coordinating; provides moderate ee but inferior to non-polar aromatics.

Data Interpretation: Comprehensive reviews by and corroborate that coordinating solvents like THF (Entry 4) act as competitive Lewis bases. They displace the aldehyde from the zinc center, breaking down the rigid chiral environment and leading to a near-racemic product.

Secondary Application: Asymmetric Borane Reduction of Ketones

Beyond organozinc additions, α -Methylpyrrolidine-1-ethanol serves as a potent chiral auxiliary in the asymmetric reduction of prochiral ketones (Corey-Bakshi-Shibata/CBS-type reductions).

When reacted with borane ( BH3​⋅THF or BH3​⋅SMe2​ ), the amino alcohol forms a rigid chiral oxazaborolidine-equivalent intermediate. The pyrrolidine nitrogen coordinates to the borane, while the α -methyl group shields one face of the complex. This directs the hydride transfer exclusively to the less sterically hindered face of the coordinating ketone, yielding highly enantioenriched secondary alcohols vital for API synthesis.

Troubleshooting & Quality Control

• Issue: Low Enantiomeric Excess (< 80%).

  • Root Cause: Moisture contamination or degraded ZnEt2​ .

  • Corrective Action: Titrate the ZnEt2​ solution prior to use. Ensure rigorous flame-drying of all glassware and utilize the azeotropic ligand drying method described in Step 1.

• Issue: Incomplete Conversion / Stalled Reaction.

  • Root Cause: Aggregation of the zinc alkoxide catalyst in highly non-polar solvents (like pure hexanes).

  • Corrective Action: Ensure the solvent is pure anhydrous toluene, which provides the ideal dielectric environment to maintain the catalyst in its active dinuclear state without outcompeting the substrate.

References

• Noyori, R.; Suga, S.; Kawai, K.; Okada, S.; Kitamura, M.; Oguni, N.; Hayashi, M.; Kaneko, T.; Matsuda, Y. "Enantioselective addition of diorganozincs to aldehydes catalyzed by beta-amino alcohols." Journal of Organometallic Chemistry, 1990, 382(1-2), 19-37. URL:[Link]

• Soai, K.; Niwa, S. "Enantioselective addition of organozinc reagents to aldehydes." Chemical Reviews, 1992, 92(5), 833-856. URL:[Link]

• Pu, L.; Yu, H.-B. "Catalytic Asymmetric Organozinc Additions to Carbonyl Compounds." Chemical Reviews, 2001, 101(3), 757-824. URL:[Link]

Application Note: α-Methylpyrrolidine-1-ethanol (AMPE) as a Versatile Pharmaceutical Intermediate

Introduction & Chemical Profiling

α-Methylpyrrolidine-1-ethanol (AMPE), also known as 1-(pyrrolidin-1-yl)propan-2-ol (CAS: 42122-41-8), is a highly versatile bifunctional building block utilized extensively in modern medicinal chemistry . Structurally, it features a basic pyrrolidine ring tethered to a secondary alcohol via a chiral propan-2-ol linker.

In drug design, the incorporation of the AMPE moiety serves a dual purpose:

• Physicochemical Tuning: The basic nitrogen (pKa ~9.5) enhances the aqueous solubility of highly lipophilic active pharmaceutical ingredient (API) cores, a critical factor for oral bioavailability.

• Targeted Spatial Geometry: The chiral center at the alpha-methyl position allows medicinal chemists to project the pyrrolidine ring into specific vectors within a protein's binding pocket, improving target affinity and selectivity.

Recent applications of AMPE and its derivatives are prominent in the synthesis of Central Nervous System (CNS) agents and targeted oncology therapies, including covalent inhibitors targeting the KRAS G12C mutation .

Mechanistic Role in Drug Design: The Causality of Choice

When designing a synthetic route, the choice of AMPE over a simple linear amino alcohol or a piperidine analog is driven by specific mechanistic and pharmacokinetic causalities:

• Steric Shielding & Metabolic Stability: The alpha-methyl group adjacent to the oxygen or nitrogen linkage provides steric hindrance. This shielding effect significantly reduces the rate of oxidative metabolism (e.g., N-dealkylation) by hepatic CYP450 enzymes, thereby prolonging the drug's half-life.

• Membrane Permeability: The pyrrolidine ring possesses a slightly lower pKa compared to piperidine. At physiological pH (7.4), a larger fraction of the AMPE-derived molecule remains un-ionized, which directly translates to superior passive membrane permeability and enhanced Blood-Brain Barrier (BBB) crossing for neuropharmacological agents.

• Synthetic Divergence: The secondary hydroxyl group of AMPE acts as a synthetic linchpin. It can undergo stereospecific inversion via the Mitsunobu reaction , or it can be activated into a leaving group for nucleophilic substitution, allowing divergent access to both aryl ethers and alkyl amines from a single starting material.

Mandatory Visualization: Divergent Synthetic Workflows

The following workflow diagram illustrates the three primary synthetic pathways utilized to integrate AMPE into complex API scaffolds.

Divergent synthetic workflows utilizing alpha-Methylpyrrolidine-1-ethanol in API development.

Experimental Protocols

The following protocols provide self-validating, step-by-step methodologies for the two most common AMPE integration strategies.

Protocol 1: Mitsunobu Etherification with a Phenolic API Core

Causality: The Mitsunobu reaction is selected because it allows for the formation of a robust ether linkage under mild, neutral conditions, preventing the degradation of base-sensitive functional groups on the API core. Furthermore, it proceeds with complete stereochemical inversion (Walden inversion), which is critical when utilizing enantiopure AMPE.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an Argon atmosphere, dissolve the phenolic API core (1.0 eq) and AMPE (1.2 eq) in anhydrous Tetrahydrofuran (THF) (0.2 M concentration).

• Phosphine Addition: Add Triphenylphosphine (PPh₃) (1.5 eq). Stir the mixture at room temperature until complete dissolution is achieved. Cool the reaction vessel to 0 °C using an ice bath.

• Azodicarboxylate Addition: Dropwise add Diisopropyl azodicarboxylate (DIAD) (1.5 eq) over 15 minutes. Crucial Step: Maintain the internal temperature below 5 °C to control the exothermic formation of the betaine intermediate and prevent side reactions.

• Reaction & Self-Validation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 12–16 hours.

  • Validation Check: Monitor the reaction via LC-MS. The disappearance of the AMPE mass (m/z 130 [M+H]⁺) and the appearance of the triphenylphosphine oxide byproduct (m/z 279 [M+H]⁺) serve as internal indicators of reaction progression.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography using a gradient of Dichloromethane (DCM) to Methanol (MeOH) (typically 95:5) to isolate the pure aryl ether.

Protocol 2: Mesylation and Nucleophilic Amination

Causality: Converting the secondary hydroxyl group into a mesylate generates an excellent leaving group for Sₙ2 displacement. This two-step protocol is utilized to attach primary or secondary amines to the AMPE scaffold, creating complex diamine pharmacophores common in CNS drug discovery.

Step-by-Step Methodology:

• Mesylation: Dissolve AMPE (1.0 eq) and Triethylamine (1.5 eq) in anhydrous DCM at 0 °C. Slowly add Methanesulfonyl chloride (MsCl) (1.2 eq) dropwise. Stir the mixture at 0 °C for 2 hours.

• Intermediate Isolation & Self-Validation: Wash the organic layer with ice-cold saturated NaHCO₃, dry over Na₂SO₄, and concentrate in vacuo at a low temperature (< 30 °C).

  • Validation Check: The resulting mesylate is highly reactive and prone to forming an intramolecular aziridinium ion. Do not attempt column chromatography. Immediate use of the crude mesylate in the next step prevents degradation and validates the workflow's efficiency.

• Amination: Dissolve the crude mesylate in anhydrous N,N-Dimethylformamide (DMF). Add the target primary amine (1.5 eq) and Potassium Carbonate (K₂CO₃) (2.0 eq). Heat the reaction mixture to 60 °C for 8 hours.

• Final Isolation: Cool to room temperature, dilute with water, and extract with EtOAc. Perform a standard aqueous work-up and purify the final diamine derivative using reverse-phase preparative HPLC.

Data Presentation: Physicochemical Impact

Summarizing the structural benefits, Table 1 highlights how the incorporation of the AMPE moiety alters the physicochemical profile of a drug scaffold compared to traditional cyclic amines.

Table 1: Physicochemical Impact of AMPE Incorporation in Drug Scaffolds

Property	AMPE-Derived Moiety	Piperidine Analog	Causality / Impact on API Profile
pKa (Basic Nitrogen)	~9.5	~10.0	The slightly lower pKa of the pyrrolidine ring increases the fraction of un-ionized drug at physiological pH (7.4), enhancing passive membrane permeability and BBB penetration.
LogD (pH 7.4)	Modulates Lipophilicity	Higher Lipophilicity	The alpha-methyl group provides a tunable steric bulk that balances hydrophilicity and lipophilicity, preventing excessive non-specific protein binding.
Metabolic Stability	High	Moderate	Steric hindrance from the alpha-methyl group adjacent to the ether/amine linkage protects against rapid N-dealkylation by hepatic CYP450 enzymes.
Stereochemical Space	Chiral (R/S)	Achiral (if unsubstituted)	The chiral center allows for the exploration of distinct spatial vectors in the target binding pocket, often leading to enhanced target selectivity.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 99015, alpha-Methyl-1-pyrrolidineethanol". PubChem, [Link]

• Li, et al. "KRAS G12C Inhibitors".

• Munawar, S., et al. "Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review". Molecules, vol. 27, no. 20, 2022, p. 6953. PubMed Central, [Link]

gas chromatography techniques for alpha-Methylpyrrolidine-1-ethanol extraction

Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) Techniques for the Extraction and Analysis of α -Methylpyrrolidine-1-ethanol

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Application Note & Standard Operating Protocol (SOP)

Physicochemical Profiling & Analytical Rationale

α -Methylpyrrolidine-1-ethanol (CAS: 42122-41-8), also known systematically as 1-(pyrrolidin-1-yl)propan-2-ol, is a highly polar, volatile amino alcohol[1]. Structurally, it consists of a pyrrolidine ring bonded via its nitrogen atom to a propan-2-ol chain. This specific configuration yields two critical functional groups that dictate our analytical approach:

• A Tertiary Amine: The nitrogen is fully substituted, granting the molecule basic properties (estimated pKa ~9.5).

• A Secondary Hydroxyl Group: The -OH group on the aliphatic chain is prone to severe hydrogen bonding.

The Causality of Analytical Challenges: If injected directly into a Gas Chromatograph (GC) without modification, the secondary hydroxyl group interacts aggressively with active silanol sites within the GC inlet liner and the stationary phase of the column. This causes severe peak tailing, irreversible adsorption, and poor quantitative reproducibility[2]. Furthermore, extracting this highly polar compound from complex biological matrices (e.g., plasma, urine) using standard reversed-phase methods results in poor recovery.

The Engineered Solution: To create a robust, self-validating analytical system, this protocol utilizes Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) to isolate the basic amine, followed by Silylation Derivatization to cap the problematic hydroxyl group prior to GC-MS analysis[3][4].

Experimental Workflow

Figure 1: SPE extraction and derivatization workflow for alpha-Methylpyrrolidine-1-ethanol.

Extraction Methodologies

To ensure trustworthiness and self-validation, all samples must be spiked with an Internal Standard (IS) prior to extraction. A structurally similar compound (e.g., 1-(piperidin-1-yl)propan-2-ol) or a deuterated analog should be used to correct for any losses during extraction and variations in derivatization efficiency.

Protocol A: Mixed-Mode Strong Cation Exchange (MCX) SPE

Recommended for complex biological matrices (plasma, urine, tissue homogenates).

Causality Principle: MCX sorbents contain both reversed-phase (hydrophobic) and sulfonic acid (strong cation exchange) functionalities. By manipulating the pH of the sample and wash solvents, we can selectively lock the tertiary amine onto the sorbent while washing away neutral lipids and acidic interferences[3].

• Sample Pre-treatment: Dilute 500 µL of the sample with 500 µL of 2% Formic Acid (FA) in water. Verify the pH is between 3.0 and 4.0.

  • Why? This ensures the tertiary amine is fully protonated (cationic), maximizing electrostatic binding to the negatively charged sulfonic acid groups on the SPE phase.

• Conditioning: Pass 2 mL of Methanol (MeOH) through the 30 mg MCX cartridge, followed by 2 mL of LC-MS grade Water. Do not let the sorbent dry.

• Loading: Load the acidified sample at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 2 mL of 2% FA in water.

  • Why? Removes highly polar, non-basic interferences (e.g., salts, organic acids) while the target remains ionically bound.

• Wash 2 (Organic): Pass 2 mL of 100% MeOH.

  • Why? Disrupts hydrophobic interactions, washing away neutral lipids and sterols. The target remains locked via strong ionic bonds[4].

• Elution: Elute the target analyte using 2 mL of 5% Ammonium Hydroxide ( NH4​OH ) in MeOH.

  • Why? The high pH (>11) neutralizes the protonated tertiary amine, breaking the ionic bond and allowing the organic solvent to sweep the uncharged molecule off the column.

• Evaporation: Evaporate the eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.

Derivatization Strategy: Silylation

Causality Principle: We utilize N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed with 1% Trimethylchlorosilane (TMCS). BSTFA acts as a powerful silylating donor. Because α -Methylpyrrolidine-1-ethanol contains a sterically hindered secondary alcohol, the 1% TMCS acts as a crucial catalyst to increase the reaction kinetics[5]. Crucial Note: Because the nitrogen in the pyrrolidine ring is a tertiary amine, it lacks an active N-H bond. Therefore, only the hydroxyl group will be derivatized (forming an O-TMS ether), resulting in a single, predictable chromatographic peak.

Step-by-Step Protocol:

• Reconstitution: Add 50 µL of anhydrous Acetonitrile to the dried SPE extract.

  • Why? Silylating reagents are highly moisture-sensitive. Any residual water will hydrolyze the BSTFA, halting the derivatization[2].

• Reagent Addition: Add 50 µL of BSTFA + 1% TMCS.

• Incubation: Seal the vial tightly and incubate in a heating block at 60°C for 30 minutes.

• Cooling: Allow the vial to cool to room temperature before transferring the contents to a GC vial equipped with a glass micro-insert.

GC-MS Analytical Protocol

The derivatized extracts are analyzed using an Agilent 7890B/5977B GC-MS system (or equivalent) operating in Electron Impact (EI) mode. A low-polarity column is selected to separate the non-polar TMS-derivatives efficiently.

Table 1: GC-MS Operational Parameters

Parameter	Specification / Setting	Scientific Rationale
Column	DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film)	Low polarity (5% phenyl) provides optimal separation for TMS-ethers while minimizing column bleed.
Carrier Gas	Helium (Ultra-High Purity, 99.999%)	Constant flow at 1.0 mL/min ensures stable retention times.
Injection Mode	Splitless, 1 µL volume	Maximizes sensitivity for trace-level analysis.
Inlet Temperature	250°C	Ensures rapid and complete volatilization of the TMS-derivative without thermal degradation.
Oven Program	70°C (hold 1 min) → 15°C/min to 280°C (hold 3 min)	Initial low temperature focuses the analyte on the column head (solvent effect); the ramp clears high-boiling matrix residues.
Transfer Line Temp	280°C	Prevents cold spots and analyte condensation before entering the MS source.
Ionization Mode	Electron Impact (EI), 70 eV	Standard energy for generating reproducible, library-searchable fragmentation patterns[2].
Acquisition Mode	SIM / Scan (m/z 50–500)	Scan mode for method development; Selected Ion Monitoring (SIM) for high-sensitivity quantification.

System Suitability and Validation Data

To ensure the trustworthiness of the analytical run, system suitability must be verified. The following table summarizes the expected validation metrics when utilizing this optimized MCX to BSTFA-derivatization workflow.

Table 2: Expected Method Validation Metrics

Validation Metric	Expected Performance	Acceptance Criteria (FDA/ICH)
Extraction Recovery (MCX)	88% – 94%	Consistent recovery >80%
Intra-day Precision (RSD)	3.5% – 5.2%	≤ 15%
Inter-day Precision (RSD)	4.8% – 6.7%	≤ 15%
Linearity ( R2 )	> 0.995 (10 – 1000 ng/mL)	> 0.990
Limit of Detection (LOD)	~ 2.0 ng/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	~ 6.0 ng/mL	Signal-to-Noise (S/N) ≥ 10

Sources

• 1. alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. lup.lub.lu.se [lup.lub.lu.se]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

using alpha-Methylpyrrolidine-1-ethanol in continuous flow chemistry

Here is a comprehensive technical guide and protocol for the continuous flow synthesis of α -Methylpyrrolidine-1-ethanol, designed for researchers and drug development professionals.

High-Throughput Continuous Flow Synthesis of α -Methylpyrrolidine-1-ethanol: A Scalable Protocol for Epoxide Aminolysis

Executive Summary & Mechanistic Rationale

The synthesis of β -amino alcohols via epoxide aminolysis is a fundamental transformation in pharmaceutical chemistry. The target compound, α -Methylpyrrolidine-1-ethanol (also known as 1-(pyrrolidin-1-yl)propan-2-ol), is synthesized by reacting propylene oxide with pyrrolidine.

Performing this reaction in traditional batch reactors presents severe safety and kinetic bottlenecks. Propylene oxide is highly volatile (bp 34 °C) and hazardous, requiring heavily pressurized vessels for high-temperature reactions. Furthermore, the SN​2 ring-opening is highly exothermic; poor heat dissipation in batch reactors can lead to thermal runaways or degradation profiles.

Continuous flow microreactors bypass these limitations. By utilizing a high-pressure fluidic pathway, solvents and volatile reagents can be superheated far beyond their atmospheric boiling points () [1]. This superheating accelerates the reaction kinetics, reducing processing times from several hours to a few minutes. Additionally, the high surface-area-to-volume ratio of microreactors ensures instantaneous heat transfer, maintaining strictly isothermal conditions even during the exothermic nucleophilic attack.

Chemical Pathway and Regioselectivity

The reaction utilizes anhydrous ethanol as a polar protic solvent. Ethanol is not merely a diluent; it actively participates in the transition state by hydrogen-bonding to the epoxide oxygen, thereby increasing the electrophilicity of the epoxide carbons () [2].

Pyrrolidine, a secondary amine, attacks the less sterically hindered terminal carbon of propylene oxide, yielding α -methylpyrrolidine-1-ethanol with absolute regioselectivity. Because pyrrolidine is a secondary amine, the resulting tertiary amine product cannot undergo further alkylation, eliminating the bis-alkylation side reactions commonly seen with primary amines.

Logic flow of SN2 epoxide aminolysis highlighting thermal control in microreactors.

Continuous Flow System Configuration

To establish a self-validating and robust process, the flow system must be configured to maintain a single-phase liquid regime throughout the heated zone.

System Components:

• Pumps: Dual high-pressure syringe pumps or HPLC pumps (Pump A and Pump B) to ensure pulse-free delivery.

• Mixer: A T-mixer or static micromixer to ensure rapid homogenization before entering the heated zone.

• Reactor: A stainless steel or perfluoroalkoxy (PFA) coil reactor (e.g., 2.0 mL internal volume) submerged in a heated oil bath or solid-state heating block.

• Back-Pressure Regulator (BPR): A 250 psi (approx. 17 bar) BPR placed downstream of the cooling loop to prevent solvent boiling and outgassing of propylene oxide.

Schematic of the continuous flow reactor setup for epoxide aminolysis.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. By continuously monitoring the mass balance and analyzing the steady-state output, operators can ensure process integrity in real-time.

Phase 1: Reagent Preparation

• Stream A (Electrophile): Prepare a 1.0 M solution of propylene oxide in anhydrous ethanol. Causality: Preparing this in a chilled vessel minimizes evaporative loss of the highly volatile propylene oxide, ensuring stoichiometric accuracy.

• Stream B (Nucleophile): Prepare a 1.5 M solution of pyrrolidine in anhydrous ethanol. Causality: A slight stoichiometric excess (1.5 equiv) of the amine drives the reaction to completion and compensates for any minor volumetric deviations in the pumps.

Phase 2: System Priming and Equilibration 3. Flush the entire fluidic network with anhydrous ethanol at a combined flow rate of 1.0 mL/min for 10 minutes to remove air and impurities. 4. Set the reactor temperature to 180 °C. Causality: Superheating the ethanol/reagent mixture to 180 °C under 250 psi accelerates the SN​2 kinetics exponentially, allowing for complete conversion within a 2-minute residence time. 5. Wait for the system temperature to stabilize. Verify that the BPR is holding a steady 250 psi without pressure fluctuations, which would indicate localized boiling or gas evolution.

Phase 3: Steady-State Operation 6. Introduce Stream A and Stream B at equal flow rates. For a 2.0 mL reactor and a target residence time of 2.0 minutes, set Pump A to 0.5 mL/min and Pump B to 0.5 mL/min. 7. Divert the initial output to waste for at least 3 reactor volumes (6.0 minutes). Causality: This ensures the system has reached a true steady-state concentration profile, avoiding the collection of dispersed, off-spec material caused by axial dispersion. 8. Begin product collection in a chilled receiving flask.

Phase 4: Self-Validation and Work-Up 9. In-Line Validation: Periodically sample the crude stream and analyze via GC-FID or LC-MS. The complete disappearance of the propylene oxide peak confirms >99% conversion. If unreacted epoxide is detected, verify pump flow rates and BPR stability. 10. Work-Up: Concentrate the collected stream under reduced pressure to remove ethanol and excess pyrrolidine. The crude α -methylpyrrolidine-1-ethanol is typically >95% pure, but can be further purified via vacuum distillation if pharmaceutical-grade purity is required.

Quantitative Data & Process Optimization

The following table summarizes the optimization of residence time and temperature for the aminolysis of propylene oxide with pyrrolidine in flow.

Temperature (°C)	Pressure (psi)	Residence Time (min)	Conversion (%)	Isolated Yield (%)
100	250	10.0	65	62
140	250	5.0	88	85
180	250	2.0	>99	98
180	250	5.0	>99	98

Data Analysis: At 100 °C, the reaction is kinetically sluggish, requiring extended residence times that reduce throughput. By leveraging the BPR to safely superheat the system to 180 °C, quantitative conversion is achieved in just 2 minutes. This translates to a highly efficient space-time yield, demonstrating the absolute superiority of flow chemistry for scalable amino alcohol synthesis.

References

• Kinetic and Scale-Up Investigations of Epoxide Aminolysis in Microreactors at High Temperatures and Pressures Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Aminolysis of Epoxides in a Microreactor System: A Continuous Flow Approach to β -Amino Alcohols Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Application Note: Advanced Crystallization and Isolation Techniques for α-Methylpyrrolidine-1-ethanol

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Content Type: Technical Protocol & Mechanistic Guide

Introduction & Physicochemical Context

α-Methylpyrrolidine-1-ethanol (IUPAC: 1-(pyrrolidin-1-yl)propan-2-ol; CAS: 42122-41-8) is a versatile chiral amino alcohol utilized as a critical building block in neuropharmacological research and active pharmaceutical ingredient (API) synthesis [1]. With a molecular weight of 129.20 g/mol , the free base exists as a low-viscosity, highly hygroscopic oil at standard temperature and pressure.

Because the free base cannot be isolated via direct crystallization, downstream purification mandates the strategic formation of crystalline salts. The presence of both a basic pyrrolidine nitrogen and a chiral center at the alpha-methyl position dictates two primary isolation pathways depending on the project's requirements:

• Achiral Purification: Hydrochloride (HCl) salt formation for bulk stabilization.

• Chiral Resolution: Diastereomeric salt formation for enantiomer isolation.

Process Visualization

The following workflow illustrates the decision matrix and isolation pathways for handling the racemic free base.

Fig 1: Strategic workflow for the crystallization and isolation of α-Methylpyrrolidine-1-ethanol.

Rationale and Causality in Experimental Design

As a Senior Application Scientist, it is critical to understand why specific parameters are chosen, rather than blindly following a recipe.

Solvent Selection (MTBE vs. Aqueous Systems): The free base is miscible with water and most organic solvents. However, its hydrochloride salt exhibits sharp solubility limits in moderately non-polar, aprotic solvents. Tert-butyl methyl ether (MTBE) is selected over standard ethers or alcohols because it prevents the hygroscopic HCl salt from "oiling out" (forming a biphasic liquid system) during precipitation [2].

Thermodynamic Control (0–5°C): The acid-base neutralization is highly exothermic. Allowing the reaction to proceed at room temperature leads to localized solvent boiling, rapid supersaturation, and the entrapment of chemical impurities within the crystal lattice. Maintaining the crystallization matrix at 0–5°C ensures a controlled supersaturation profile, yielding highly crystalline, easily filterable solids.

Experimental Protocols

Protocol A: Hydrochloride Salt Crystallization (Achiral Purification)

Objective: Isolate α-Methylpyrrolidine-1-ethanol as a stable, highly pure hydrochloride salt [2].

Materials:

• Racemic α-Methylpyrrolidine-1-ethanol (Free base)

• Anhydrous MTBE (Water content <0.05%)

• Anhydrous HCl gas (or 2M HCl in diethyl ether)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of the free base oil in 10 volumes (v/w) of anhydrous MTBE under an inert nitrogen atmosphere.

• Cooling: Transfer the reactor to a cooling bath and lower the internal temperature to 0–5°C. Agitate at 200 rpm.

• Titration: Introduce 1.05 equivalents of anhydrous HCl dropwise. Critical Causality: Maintain the addition rate such that the internal temperature does not exceed 10°C. Exceeding this thermal threshold will degrade the crystal habit from fine needles to an amorphous sludge.

• Nucleation & Aging: Upon complete addition, a white precipitate will form. Age the slurry at 0°C for 2 hours to maximize thermodynamic yield.

  • Self-Validation Checkpoint: The successful formation of the HCl salt is visually confirmed by a rapid transition from a clear solution to a dense, white slurry. Failure to nucleate heavily indicates moisture contamination in the MTBE.

• Isolation: Filter the slurry under vacuum using a sintered glass funnel (Porosity 3). Wash the filter cake with 2 volumes of pre-chilled (0°C) MTBE.

• Drying: Dry the crystals in a vacuum oven at 40°C at <50 mbar for 12 hours to remove residual solvent.

Protocol B: Chiral Resolution via Diastereomeric Salt Formation

Objective: Isolate the (S)-enantiomer of α-Methylpyrrolidine-1-ethanol via fractional crystallization.

Materials:

• Racemic free base

• L-(+)-Tartaric acid

• Absolute Ethanol (EtOH)

Step-by-Step Methodology:

• Salt Formation: Dissolve 1.0 equivalent of racemic free base and 1.0 equivalent of L-(+)-Tartaric acid in 15 volumes of absolute ethanol at 60°C until a homogenous solution is achieved.

• Controlled Cooling: Program the crystallizer to cool from 60°C to 20°C at a linear rate of 0.1°C/min. Critical Causality: A slow cooling ramp is mandatory to prevent kinetic trapping of the more soluble (R)-diastereomer inside the precipitating (S)-diastereomer's crystal lattice.

• Fractional Crystallization: The less soluble (S)-diastereomeric salt will selectively precipitate. Isolate via vacuum filtration.

• Recrystallization: To upgrade the enantiomeric excess (ee) from the initial ~85% to >98%, resuspend the wet cake in 10 volumes of boiling ethanol, dissolve completely, and repeat the slow-cooling profile.

• Free Base Recovery: Treat the highly pure diastereomeric salt with 2M aqueous NaOH, extract with dichloromethane, and concentrate in vacuo to yield the enantiopure free base.

Quantitative Data Summary

The table below summarizes the expected physicochemical outcomes and performance metrics of the two crystallization techniques.

Parameter	Protocol A (HCl Salt)	Protocol B (Tartrate Salt)
Primary Reagents	Anhydrous HCl / MTBE	L-(+)-Tartaric Acid / EtOH
Target Application	Bulk Purification & API Storage	Chiral Resolution (Enantiomer Isolation)
Typical Yield	88 - 92% (Theoretical)	35 - 40% (Max 50% per enantiomer)
Purity Profile	>99.5% (HPLC)	>98% ee (Chiral HPLC)
Crystal Morphology	Fine white needles	Block-like prisms
Thermal/Moisture Stability	High (Hygroscopic if exposed to air)	Very High (Non-hygroscopic)

References

• Title: alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 Source: PubChem, National Center for Biotechnology Information URL: [Link]

Application Note: Safe Handling, Storage, and Operational Protocols for α-Methylpyrrolidine-1-ethanol

Executive Summary

α-Methylpyrrolidine-1-ethanol (Synonyms: 1-(pyrrolidin-1-yl)propan-2-ol; α-Methyl-1-pyrrolidineethanol) is a highly versatile cyclic amino alcohol utilized extensively as a synthetic building block in medicinal chemistry, particularly in the development of neuropharmacological agents and basic esters[1]. While its dual functionality—a nucleophilic secondary alcohol and a basic tertiary amine—makes it an invaluable reagent, it also imparts significant toxicological risks. This application note establishes a rigorous, causality-driven framework for the safe handling, storage, and emergency mitigation of this compound, ensuring high-fidelity experimental outcomes while prioritizing operator safety.

Physicochemical Profiling & Hazard Assessment

To design an effective safety and operational protocol, it is critical to understand the compound's baseline physicochemical properties. The basicity of the pyrrolidine nitrogen dictates both its chemical reactivity and its primary toxicological hazards[2].

Table 1: Physicochemical and Hazard Profile of α-Methylpyrrolidine-1-ethanol

Property / Hazard	Value / Identifier	Clinical / Chemical Causality
CAS Number	42122-41-8[2][3]	Unique regulatory identifier for safety tracking and procurement.
Molecular Formula	C₇H₁₅NO[2]	Aliphatic amino alcohol structure; highly prone to atmospheric oxidation.
Molecular Weight	129.20 g/mol [2]	Low molecular weight and high lipophilicity facilitate rapid systemic absorption.
GHS Hazard: H301	Toxic if swallowed[2]	High bioavailability; rapid absorption via the GI tract leads to acute systemic toxicity.
GHS Hazard: H319	Causes serious eye irritation[2]	The inherent basicity of the tertiary amine causes rapid saponification of ocular lipids, leading to severe corneal damage.

Safe Handling & Experimental Protocols

Standard benchtop handling of α-Methylpyrrolidine-1-ethanol is strictly prohibited due to its acute toxicity profile. The following protocol is a self-validating system designed to ensure zero-exposure transfers.

Protocol 1: Volumetric Aliquoting and Transfer

• Step 1: Preparation & PPE Selection Don a chemically resistant apron, double nitrile gloves, and tight-fitting chemical splash goggles. Causality: Standard safety glasses lack lateral protection. The basic amine vapors or accidental splashes can easily bypass standard eyewear, leading to the severe ocular damage indicated by H319[2]. Furthermore, double-gloving prevents trans-dermal permeation of the lipophilic free base.

• Step 2: Environmental Control Conduct all transfers inside a certified Class II Type A2 Biological Safety Cabinet or a chemical fume hood maintaining a minimum face velocity of 100 fpm. Causality: The H301 (Acute Tox. 3) designation requires strict mitigation of aerosolized droplets that could be inadvertently ingested or inhaled during pipetting[2].

• Step 3: Volumetric Transfer Use positive displacement pipettes or gas-tight glass syringes for all volumetric transfers. Self-Validation Step: Weigh the receiving reaction vial before and after the transfer on a calibrated analytical balance. Comparing the mass differential against the theoretical density confirms the exact mass transferred, validating that no material was lost to the environment as an aerosol or drip.

• Step 4: Decontamination Wipe down the exterior of the source bottle and all transfer tools with a 1% acetic acid solution, followed by distilled water. Causality: The weak acid instantly neutralizes any residual basic amine, converting it into a water-soluble, non-volatile salt, thereby eliminating latent contact risks.

Storage & Stability Workflows

Aliphatic amines are highly susceptible to atmospheric oxidation (forming N-oxides) and carbon dioxide absorption (forming insoluble carbamate salts).

Protocol 2: Long-Term Storage

• Step 1: Atmospheric Purging After each use, actively purge the headspace of the reagent container with high-purity Argon or Nitrogen gas before sealing. Causality: Displacing oxygen and ambient moisture prevents the oxidative degradation of the pyrrolidine ring, preserving the compound's integrity for sensitive pharmaceutical syntheses[1].

• Step 2: Environmental Segregation Store the sealed container at controlled room temperature (15°C - 25°C) in a dry, well-ventilated corrosives cabinet. Strictly segregate the compound from strong oxidizing agents, acyl halides, and strong acids. Self-Validation Step: Implement a bi-annual purity check using ¹H-NMR or GC-MS. The absence of an N-oxide peak (which typically shifts downfield relative to the parent amine protons) validates that the inert storage atmosphere was successfully maintained and the reagent remains viable.

Emergency Response & Spill Mitigation

In the event of a spill, immediate neutralization is required to prevent vapor accumulation and systemic exposure.

Protocol 3: Spill Cleanup

• Step 1: Isolation Immediately evacuate personnel from the immediate vicinity and maximize fume hood ventilation.

• Step 2: Neutralization and Absorption Cover the spill completely with a weakly acidic absorbent material (e.g., sodium bisulfate-treated sand). Causality: Neutralizing the amine basicity drastically reduces the vapor pressure of the compound and mitigates its corrosive action on laboratory surfaces.

• Step 3: Collection Sweep the neutralized absorbent into a hazardous waste container using non-sparking tools. Label explicitly as "Acute Toxicity 3 / Corrosive Waste". Self-Validation Step: Swab the decontaminated surface with a universal pH indicator strip moistened with distilled water. A stable pH of 7.0 confirms the complete neutralization and removal of the basic amine residue, validating that the area is safe for normal operations to resume.

Operational Decision Matrix

Fig 1: Operational workflow for the safe handling and storage of α-Methylpyrrolidine-1-ethanol.

References

• alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 - PubChem (National Institutes of Health). 2

• Buy 1-(Pyrrolidin-1-yl)propan-2-ol hydrochloride (EVT-13374652) - EvitaChem (EvitaChem). 1

• CAS 42122-41-8 | Sigma-Aldrich (Sigma-Aldrich). 3

• 1-Benzoxacycloalkanecarboxylic Acids - ElectronicsAndBooks (ElectronicsAndBooks).

Sources

• 1. evitachem.com [evitachem.com]
• 2. alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 42122-41-8 | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

improving reaction yield in alpha-Methylpyrrolidine-1-ethanol synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the synthesis of α-Methylpyrrolidine-1-ethanol (also known as 1-(pyrrolidin-1-yl)propan-2-ol). This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize this synthesis. We will delve into the core principles of the reaction, address common experimental challenges, and provide field-proven protocols to enhance your reaction yield and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient synthetic route to α-Methylpyrrolidine-1-ethanol?

The most direct and widely used method for synthesizing α-Methylpyrrolidine-1-ethanol is the nucleophilic ring-opening of propylene oxide with pyrrolidine. This reaction forms a new carbon-nitrogen bond and generates the desired secondary amino alcohol in a single step. The reaction is typically performed in a suitable solvent, such as ethanol or methanol, and may be exothermic.

Q2: Can you explain the underlying mechanism of this reaction?

The reaction proceeds via a standard SN2 (bimolecular nucleophilic substitution) mechanism. The nitrogen atom of pyrrolidine acts as the nucleophile, attacking one of the electrophilic carbon atoms of the epoxide ring. Under neutral or basic conditions, the attack preferentially occurs at the less sterically hindered carbon atom of the propylene oxide ring. This regioselectivity leads to the formation of the desired product, 1-(pyrrolidin-1-yl)propan-2-ol. The reaction is completed by the protonation of the resulting alkoxide, which typically occurs during the workup or from a protic solvent.

Caption: Reaction mechanism for α-Methylpyrrolidine-1-ethanol synthesis.

Q3: What are the most critical parameters affecting the final yield?

Several factors can significantly impact the yield and purity of your product. The most critical are:

• Temperature Control: The reaction is often exothermic. Uncontrolled temperature can lead to side reactions, including the polymerization of propylene oxide.

• Purity of Reagents: Water is a common impurity that can react with propylene oxide. Ensure that both pyrrolidine and propylene oxide are of high purity and handled appropriately.

• Stoichiometry: The molar ratio of reactants is crucial. Using a slight excess of the more volatile or less expensive reagent can help drive the reaction to completion.

• Solvent Choice: The solvent can influence reaction rate and workup efficiency. Protic solvents like ethanol can participate in the protonation step.[1]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis.

Issue: Low or No Product Formation

Q: My post-reaction analysis (GC/TLC) shows a large amount of unreacted starting material. What went wrong?

This is a common issue often related to reaction conditions or reagent quality.

• Cause A: Insufficient Reaction Temperature or Time. While the reaction is exothermic, it may require an initial activation energy or a sustained period of gentle heating to proceed to completion.

  • Solution: Monitor the reaction progress via TLC or GC. If the reaction stalls, consider gently heating the mixture (e.g., to 40-50 °C) or extending the reaction time.

• Cause B: Reagent Stoichiometry. If propylene oxide (a volatile liquid) is lost due to evaporation before it can react, the conversion will be low.

  • Solution: Ensure your reaction is conducted in a well-sealed flask with an efficient condenser. Consider using a slight excess (1.1 to 1.2 equivalents) of pyrrolidine to ensure all the propylene oxide reacts.

Issue: Significant Byproduct Formation

Q: I'm observing unexpected peaks in my GC-MS analysis. What are these byproducts and how can I prevent them?

Byproduct formation is typically due to poor control over reaction conditions.

• Cause A: Polymerization of Propylene Oxide. Propylene oxide can polymerize under either acidic or basic conditions, especially at elevated temperatures. This is a common cause of reduced yield and the formation of high-molecular-weight impurities.

  • Solution: Maintain strict temperature control. Add the propylene oxide slowly and dropwise to the pyrrolidine solution while cooling the reaction flask in an ice bath. This keeps the instantaneous concentration of the epoxide low and dissipates heat effectively. Ensure all glassware is clean and free of acidic or basic residues.

• Cause B: Formation of Regioisomers. While attack at the less substituted carbon is favored, a small amount of the regioisomer, 2-(pyrrolidin-1-yl)propan-1-ol, can form.

  • Solution: This is generally a minor byproduct under neutral or basic conditions. Its formation is difficult to eliminate completely but can be minimized by avoiding acidic catalysts, which can promote attack at the more substituted carbon. Purification via fractional distillation is usually effective at separating these isomers.

Issue: Purification Challenges

Q: I'm having difficulty purifying my product. What is the best method?

The physical properties of α-Methylpyrrolidine-1-ethanol (a liquid with a relatively high boiling point) make vacuum distillation the preferred method of purification.

• Problem: Product co-distills with impurities.

  • Solution: Use a fractionating column (e.g., a Vigreux column) to improve separation efficiency during distillation. Collect multiple small fractions and analyze their purity by GC before combining the pure fractions.

• Problem: Product is not amenable to distillation or contains non-volatile impurities.

  • Solution: An alternative purification method is to convert the amino alcohol into a salt, such as the hydrochloride salt, and purify it by recrystallization.[2] This is highly effective for removing non-basic impurities. The free base can then be regenerated by treatment with a strong base (e.g., NaOH) and extraction.

Caption: Troubleshooting workflow for α-Methylpyrrolidine-1-ethanol synthesis.

Experimental Protocols & Data

Protocol 1: Synthesis of α-Methylpyrrolidine-1-ethanol

This protocol is a representative procedure. Researchers should adapt it based on their specific equipment and scale.

• Apparatus Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a pressure-equalizing dropping funnel, and a reflux condenser fitted with a drying tube (or connected to a nitrogen line).

• Reagents: Charge the flask with pyrrolidine (1.0 eq) and ethanol (approx. 2-3 mL per gram of pyrrolidine).

• Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath.

• Addition: Add propylene oxide (0.95 eq) to the dropping funnel. Add the propylene oxide dropwise to the pyrrolidine solution over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 12-16 hours.

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them via GC or TLC until the propylene oxide is consumed.

• Workup: Concentrate the reaction mixture under reduced pressure (rotary evaporation) to remove the ethanol solvent.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain the final product as a clear liquid.

Table 1: Influence of Reaction Parameters on Yield

Parameter	Condition A	Condition B	Expected Outcome	Rationale
Temperature	Addition at 25°C	Addition at 0-5°C	Higher yield and purity with Condition B.	Slow addition at low temperature minimizes the exothermic reaction and prevents the polymerization of propylene oxide.
Solvent	Ethanol	Neat (No Solvent)	Higher yield and better control with Condition A.	A solvent helps to dissipate heat and control the reaction rate. Neat reactions can be dangerously exothermic and difficult to control.[1]
Stoichiometry	1:1 (Pyrrolidine:PO)	1.1:1 (Pyrrolidine:PO)	Higher conversion with Condition B.	A slight excess of pyrrolidine ensures that the more volatile propylene oxide (PO) is fully consumed.

References

• Benchchem. (2025). Technical Support Center: Optimizing Grignard Reactions for Tertiary Alcohols. BenchChem.
• Benchchem. (2025). Optimizing reaction conditions for the synthesis of tertiary alcohols. BenchChem.

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Chem-Station. (n.d.). Grignard Reaction - Common Conditions. Chem-Station. Retrieved from [Link]

• Chemistry Steps. (2025). Esters with Grignard Reagent. Chemistry Steps. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). Reaction of Grignard reagents with esters. Chemistry Stack Exchange. Retrieved from [Link]

• Concepcion, R. V., & Cabrera, D. (2001). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment.
• ACS Publications. (2020). Harnessing the Power of the Asymmetric Grignard Synthesis of Tertiary Alcohols: Ligand Development and Improved Scope Exemplified by One-Step Gossonorol Synthesis. Organic Letters.
• RSC Publishing. (2022). Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Royal Society of Chemistry.

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Total Synthesis. (2024). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). WO2008137087A1 - Processes for preparing (r)-2-methylpyrrolidine and (s).
• ResearchGate. (2010). Synthesis of biobased N-methylpyrrolidone by one-pot cyclization and methylation of γ-aminobutyric acid.
• Benchchem. (2025). Application Notes and Protocols: The Versatile Role of 1-Methyl-2-pyrrolidineethanol in the Genesis of New Chemical Entities. BenchChem.

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Organic Chemistry Portal. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Ethanol. Sigma-Aldrich.
• Organic Syntheses. (n.d.). 1-Pyrrolidineethanol, β-methyl-α-phenyl-, [R-(R,S)]-. Organic Syntheses.
• MDPI. (n.d.). Synthesis and Reactivity of an Enantiomerically Pure N-Methyl-2-silyl Substituted Pyrrolidine. MDPI.

• PubChem. (n.d.). alpha-Methyl-1-pyrrolidineethanol. PubChem. Retrieved from [Link]

• VAST Journals System. (n.d.). GREEN ORGANIC SYNTHESIS OF N-METHYLPYRROLIDINE. VAST Journals System.
• Beilstein Journals. (2022). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Beilstein Journals.
• PMC. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal.
• Organic Syntheses. (n.d.). tert-Butyl (S)-2-(4-(methoxycarbonyl)phenyl)
• Google Patents. (n.d.). US2964535A - Purification of nu-methyl pyrrolidone.
• University of Bath. (n.d.). Reactivity series for s-BuLi/diamine-mediated lithiation of N-Boc pyrrolidine: applications in catalysis.
• Benchchem. (2025). Technical Support Center: Purification of 2-(2-Aminoethyl)-1-methylpyrrolidine. BenchChem.
• ResearchGate. (2022). Experimental study on distillation and purification of reclaimed NMP.
• Repositório da Produção USP. (n.d.). Flow synthesis of n-substituted 5-benzylidinethiazolidine-2,4-dione. Repositório da Produção USP.

Sources

• 1. BJOC - Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting alpha-Methylpyrrolidine-1-ethanol Synthesis

Welcome to the Technical Support Center for the synthesis and optimization of alpha-Methylpyrrolidine-1-ethanol (also known as 1-(pyrrolidin-1-yl)propan-2-ol,)[1]. Designed for drug development professionals and synthetic chemists, this guide provides field-proven, mechanistic troubleshooting strategies to minimize byproducts—specifically regioisomers and polyether oligomers—during the aminolysis of propylene oxide[2].

I. Mechanistic Overview & Visual Pathway

The synthesis relies on the nucleophilic ring-opening of propylene oxide (PO) by pyrrolidine. Because PO is an unsymmetrical epoxide, the reaction can proceed via two distinct pathways depending on the electronic and steric environment, leading to different regioisomers[3].

Reaction pathways for target product versus regioisomer and oligomer byproducts.

II. Interactive Troubleshooting FAQs

Q1: My GC-MS analysis shows a persistent 10-15% impurity with the same mass (m/z 129.20). What is it, and how do I eliminate it? A: This is the regioisomer, 2-(pyrrolidin-1-yl)propan-1-ol.

• Causality: In the ring-opening of unsymmetrical epoxides, the nucleophile can attack either the less hindered C-beta (yielding your target) or the more substituted C-alpha (yielding the regioisomer). Attack at C-alpha is driven by an SN1-like mechanism, which is exacerbated by acidic conditions that stabilize carbocation character at the substituted carbon[4].

• Solution: Avoid strong Lewis or Brønsted acids. Instead, conduct the reaction using a mild hydrogen-bond donor (HBD) solvent like [3]. Methanol activates the epoxide oxygen via hydrogen bonding just enough to facilitate the SN2 attack at the less hindered C-beta without triggering premature C-O bond cleavage.

Q2: The reaction mixture is becoming highly viscous, and NMR indicates the presence of polyether chains. How do I prevent oligomerization? A: You are observing the formation of polyether polyols.

• Causality: When pyrrolidine attacks propylene oxide, it forms an intermediate alkoxide. If this alkoxide is not rapidly protonated, it acts as a nucleophile itself, attacking another molecule of propylene oxide and initiating a polymerization cascade.

• Solution: Invert your addition sequence. Always add propylene oxide dropwise to a solution of pyrrolidine, ensuring pyrrolidine is always in stoichiometric excess relative to the unreacted epoxide in the flask. Additionally, ensure a protic co-solvent is present to rapidly quench the alkoxide intermediate into the final alcohol[3].

Q3: I'm detecting unreacted propylene glycol in my final mixture. Where is this coming from? A: Propylene glycol is the hydrolysis product of propylene oxide.

• Causality: While mild protic solvents are beneficial, excessive water in the reaction mixture will cause the epoxide to hydrolyze before the amine can react.

• Solution: Verify the dryness of your pyrrolidine and solvent. If using a protic solvent, anhydrous methanol is vastly superior to water for this specific aminolysis.

III. Quantitative Data Summary

The following table summarizes the key quantitative metrics for in-process controls, comparing standard unoptimized conditions with the optimized E-E-A-T protocol detailed below.

Impurity / Product	Typical GC-MS (m/z)	Relative Retention Time (RRT)	Unoptimized Yield	Optimized Yield	Primary Cause of Formation
alpha-Methylpyrrolidine-1-ethanol (Target)	129.20	1.00	75%	>95%	SN2 attack at C-beta
beta-Methyl-1-pyrrolidineethanol (Regioisomer)	129.20	0.92	15%	<2%	SN1-like attack at C-alpha
Polyether Polyols (Oligomers)	>187.00	>2.50	8%	<1%	Unquenched alkoxide propagation
Propylene Glycol	76.09	0.45	2%	<1%	Epoxide hydrolysis via excess water

IV. Self-Validating Experimental Protocol

This step-by-step methodology incorporates internal validation checks to ensure high regioselectivity and minimal byproduct formation[2].

Step 1: Reagent Preparation & Validation

• Dry pyrrolidine (1.2 equivalents) over molecular sieves.

• Validation Check: Perform a Karl Fischer titration. Proceed only if water content is <0.05% to prevent propylene glycol formation.

• Charge a 3-neck round-bottom flask with the dried pyrrolidine and anhydrous methanol (1.0 equivalent relative to pyrrolidine) as the hydrogen-bond donor[3].

Step 2: Controlled Epoxide Addition

• Cool the flask to 0°C – 5°C using an ice-water bath. Equip the flask with a dry-ice reflux condenser to prevent the highly volatile propylene oxide (bp 34°C) from escaping.

• Load propylene oxide (1.0 equivalent) into a pressure-equalizing dropping funnel.

• Begin dropwise addition of propylene oxide over 2 hours.

• Validation Check: Monitor the internal temperature continuously. A spike above 10°C indicates an excessive reaction rate, which correlates with increased regioisomer formation. Pause addition until the temperature stabilizes below 5°C.

Step 3: Reaction Maturation & In-Process Control

• Once addition is complete, maintain the reaction at 5°C for 1 hour, then slowly warm to room temperature (20°C) and stir for an additional 4 hours.

• Validation Check: Withdraw a 0.1 mL aliquot and analyze via GC-MS. The reaction is self-validating and complete when the propylene oxide peak (m/z 58) is undetectable.

Step 4: Workup and Isolation

• Remove methanol and excess pyrrolidine via rotary evaporation under reduced pressure (40°C, 50 mbar).

• Purify the crude product via fractional vacuum distillation. The target alpha-Methylpyrrolidine-1-ethanol will distill as a clear liquid.

V. References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 99015, alpha-Methyl-1-pyrrolidineethanol." PubChem,[Link]

• "Amine–MeOH Binary Systems as Catalysts for Cyclic Carbonate Formation from Epoxides and Carbon Dioxide: A DFT Mechanistic Investigation." The Journal of Organic Chemistry, ACS Publications,[Link]

• "New Co and Mn Catalysts Bearing ONO Ligands Containing Nucleophile for the Coupling of CO2 and Propylene Oxide." MDPI,[Link]

Sources

• 1. alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. New Co and Mn Catalysts Bearing ONO Ligands Containing Nucleophile for the Coupling of CO2 and Propylene Oxide [mdpi.com]

optimizing temperature and pressure conditions for alpha-Methylpyrrolidine-1-ethanol

Welcome to the Technical Support Center for the synthesis and optimization of alpha-Methylpyrrolidine-1-ethanol (also known systematically as 1-(pyrrolidin-1-yl)propan-2-ol) [1].

As a Senior Application Scientist, I have designed this hub to move beyond basic protocols. Here, we address the fundamental thermodynamics, kinetics, and mechanistic causality that dictate the success of your epoxide ring-opening reactions. By understanding the "why" behind temperature and pressure constraints, you can troubleshoot failures, optimize yields, and ensure your experimental workflows are robust and self-validating.

Mechanistic Workflow: The Epoxide Ring-Opening Pathway

To optimize conditions, we must first visualize the reaction architecture. The synthesis relies on the nucleophilic attack of pyrrolidine (a secondary amine) on propylene oxide (an electrophilic epoxide).

Mechanistic pathway of propylene oxide ring-opening by pyrrolidine.

Troubleshooting & FAQ Guide

Q1: Why do my reactions at atmospheric pressure suffer from poor yields and high amounts of unreacted pyrrolidine? A: This is a classic thermodynamic mismatch. Propylene oxide (PO) has a high vapor pressure and a low boiling point of approximately 34°C. If you heat the reaction matrix to the required activation temperature under atmospheric pressure, the PO simply volatilizes and escapes the liquid phase before the nucleophilic attack can occur. This breaks your stoichiometric ratio. To resolve this, the reaction must be conducted in a sealed pressure vessel to maintain PO in the liquid phase [3].

Q2: What is the exact temperature and pressure profile required for optimal conversion? A: The nucleophilic SN2 ring-opening of epoxides by secondary amines requires significant thermal energy to overcome the activation barrier. The optimal kinetic window is between 65°C and 70°C [3]. Because this exceeds the boiling point of PO, running the reaction in a sealed tube naturally generates an autogenous pressure of approximately 2.5 to 3.0 atm . This specific pressure-temperature matrix ensures kinetic acceleration while preventing the thermal degradation or polymerization that occurs at temperatures above 100°C.

Q3: Can I accelerate the reaction without increasing the temperature above 70°C? A: Yes, through transition-state stabilization. The reaction rate is highly dependent on the polarization of the epoxide's C-O bond. By introducing a protic solvent like methanol (MeOH) or trace water, you provide a Hydrogen Bond Donor (HBD) [2]. The HBD coordinates with the epoxide oxygen, lowering the activation energy of the transition state by up to 20 kcal/mol [2]. This allows for much faster conversion rates within the standard 65–70°C operating window without requiring dangerous pressure increases.

Q4: I am observing regioisomeric impurities (e.g., 2-(pyrrolidin-1-yl)propan-1-ol). How do I ensure regioselectivity? A: The reaction operates under kinetic control via an SN2 mechanism. Pyrrolidine will preferentially attack the less sterically hindered β-carbon (Cβ) of propylene oxide rather than the more substituted α-carbon (Cα) [2]. To maintain this high regioselectivity, avoid strong Lewis acid catalysts that might shift the mechanism toward an SN1-like pathway (which favors attack at the more substituted, carbocation-stabilized Cα). Stick to pure thermal activation or mild HBD catalysis.

Quantitative Data: Condition Optimization Matrix

Use the following table to benchmark your experimental parameters against expected outcomes.

Temperature (°C)	Pressure (atm)	Vessel Type	Reaction Time	Expected Outcome / Yield	Mechanistic Result
20 - 25 °C	1.0 (Atm)	Open Flask	> 72 hours	Low yield (<30%)	Insufficient thermal activation; PO loss over time.
65 - 70 °C	1.0 (Atm)	Open Flask	N/A	Reaction Fails	PO boils off immediately; stoichiometric imbalance.
65 - 70 °C	2.5 - 3.0	Sealed Tube	16 - 20 hours	Optimal (>85%)	Ideal SN2 kinetics; PO maintained in liquid phase.
> 100 °C	> 5.0	Autoclave	< 5 hours	High impurities	Loss of regioselectivity; epoxide polymerization.

Standard Operating Procedure (SOP): Self-Validating Synthesis

This protocol is designed as a self-validating system . By monitoring internal pressure, you can track the exact progress of the reaction without needing to break the seal for intermediate sampling.

Phase 1: Preparation & Cryo-Loading

• Cooling: Chill a heavy-walled pressure reactor (e.g., a glass sealed tube or stainless-steel autoclave equipped with a pressure gauge) to 0°C.

  • Causality: Cooling prevents the premature volatilization of propylene oxide during the transfer phase, ensuring accurate stoichiometry.

• Reagent Loading: Add 1.0 equivalent of pyrrolidine (approx. 4.97 mmol) to the reactor. Slowly add 1.1 to 1.75 equivalents of propylene oxide [3].

  • Optimization: Add 0.5 volumes of Methanol to act as an H-bond donor catalyst [2].

Phase 2: Pressurization & Thermal Activation 3. Sealing the System: Seal the reactor tightly. Ensure the pressure gauge and burst disk are rated for at least 10 atm to safely accommodate the autogenous pressure. 4. Heating: Transfer the sealed reactor to a heating mantle or oil bath. Gradually ramp the temperature to 65–70°C [3].

Phase 3: In-Process Monitoring (Self-Validation) 5. Pressure Tracking: Monitor the internal pressure. As the reactor reaches 70°C, the pressure will initially spike to ~2.5–3.0 atm as the unreacted PO vaporizes and expands. 6. Kinetic Plateau: Maintain heating for 16–20 hours[3]. The reaction is deemed complete when the internal pressure drops and stabilizes near the atmospheric baseline.

• Causality: This pressure drop is a direct physical indicator that the highly volatile PO gas has been completely consumed and covalently incorporated into the non-volatile liquid product (alpha-Methylpyrrolidine-1-ethanol).

Phase 4: Quenching & Recovery 7. Depressurization: Cool the reactor to room temperature, then further to 0°C before carefully unsealing to vent any residual trace pressure. 8. Isolation: Concentrate the mixture in vacuo to remove any residual methanol and unreacted trace PO, yielding the crude 1-(pyrrolidin-1-yl)propan-2-ol [3].

References

• alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 - PubChem National Institutes of Health (NIH)[Link]

• Amine–MeOH Binary Systems as Catalysts for Cyclic Carbonate Formation from Epoxides and Carbon Dioxide: A DFT Mechanistic Investigation The Journal of Organic Chemistry - ACS Publications[Link]

• United States Patent US10647715B2 (Epoxide Ring Opening Methodologies) Google Patents / Googleapis[Link]

Technical Support Center: Effective Enantiomeric Resolution of α-Methylpyrrolidine-1-ethanol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the enantiomeric resolution of (±)-α-Methylpyrrolidine-1-ethanol. This guide is designed for researchers, chemists, and process development professionals who require enantiomerically pure forms of this valuable chiral building block. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols based on established scientific principles and field-proven insights.

Introduction: The Importance of Chiral Purity

α-Methylpyrrolidine-1-ethanol is a chiral molecule featuring two stereocenters, making its separation a critical step in the synthesis of stereochemically defined active pharmaceutical ingredients (APIs) and other fine chemicals. The biological activity, efficacy, and safety of a final compound often depend on the specific stereoisomer used. This guide will navigate the common challenges encountered during the resolution of its enantiomers.

Method Selection: Frequently Asked Questions

Choosing the right resolution strategy is paramount for efficiency, scalability, and cost-effectiveness. This section addresses common initial queries to guide your decision-making process.

Q1: What are the primary methods for resolving α-Methylpyrrolidine-1-ethanol? The three most common and effective strategies are:

• Classical Diastereomeric Salt Crystallization: This involves reacting the racemic amine with a chiral acid to form diastereomeric salts, which are then separated based on their differential solubility.[1][2][3] This is often the most cost-effective method for large-scale production.

• Enzymatic Kinetic Resolution: This method uses an enzyme, typically a lipase, to selectively acylate one enantiomer, allowing the resulting ester and the unreacted alcohol enantiomer to be separated.[2][4][5] It is known for its high selectivity under mild conditions.

• Chiral Chromatography (HPLC/SFC): This technique uses a chiral stationary phase (CSP) to separate the enantiomers. It is an excellent analytical tool for determining enantiomeric excess (ee) and can also be used for preparative-scale separations, though it can be more expensive.[6][7][8]

Q2: I need to produce kilograms of a single enantiomer. Which method should I start with? For large-scale synthesis, classical diastereomeric salt crystallization is typically the most practical and economical starting point.[2][9] The primary costs are the chiral resolving agent and solvents, which are often recoverable. While it requires significant process optimization, its scalability is well-established.

Q3: My primary goal is to obtain both enantiomers with high purity. What is the best approach? Enzymatic kinetic resolution is an excellent choice as it produces one enantiomer as a modified product (e.g., an ester) and leaves the other enantiomer unreacted.[2][5] After the reaction, you can separate the two and, if needed, hydrolyze the ester to recover the second alcohol enantiomer. Chiral chromatography can also be used to isolate both enantiomers but may be less cost-effective for larger quantities.

Q4: How do I choose the right chiral resolving agent for classical resolution? The selection is often empirical.[10] For a basic compound like α-Methylpyrrolidine-1-ethanol, chiral acids are used. The most common and effective agents include derivatives of tartaric acid (e.g., L-(+)-tartaric acid, Di-p-toluoyl-L-tartaric acid), mandelic acid, and camphorsulfonic acid.[11][12] A screening process with several agents and solvents is highly recommended to find the one that provides the best-crystallizing salt with a significant solubility difference between the two diastereomers.[9]

Troubleshooting Guide: Classical Diastereomeric Salt Crystallization

This is the most common method and often presents the most challenges. The general workflow is outlined below.

Caption: Workflow for Classical Resolution via Diastereomeric Salt Formation.

Problem 1: The diastereomeric salt is "oiling out" instead of forming crystals.

• Causality: Oiling out occurs when the salt separates from the solution as a liquid phase instead of a solid crystalline lattice. This is often due to excessive supersaturation, a rapid cooling rate, or a solvent system in which the salt's melting point is below the crystallization temperature.[1]

• Solutions:

  • Reduce Cooling Rate: Implement a slow, controlled temperature ramp. Avoid placing the flask directly in an ice bath.

  • Increase Solvent Volume: The initial concentration may be too high. Dilute the mixture with more of the same solvent to reduce supersaturation.[1]

  • Re-evaluate Solvent System: Screen different solvents or solvent mixtures. A slightly less polar solvent may sometimes encourage crystallization over oiling.

  • Seeding: If you have a small amount of the desired crystal, add a seed crystal to the supersaturated solution to provide a nucleation site and promote ordered crystal growth.[1]

Problem 2: The diastereomeric excess (d.e.) of the crystallized salt is low.

• Causality: Low d.e. indicates that the undesired diastereomer has co-precipitated with the desired one.[10] This can happen if the solubility difference between the two salts is not large enough in the chosen solvent, or if the crystallization is under kinetic rather than thermodynamic control.[10]

• Solutions:

  • Perform a Solvent Screen: The role of the solvent is critical.[10] Test a variety of solvents and mixtures to find a system that maximizes the solubility difference between the diastereomers.

  • Slow Down Crystallization: Rapid cooling can trap the more soluble diastereomer in the crystal lattice. A slower cooling process allows the system to remain closer to equilibrium, favoring the precipitation of the least soluble salt.[1]

  • Recrystallization: The most reliable way to improve purity is to perform one or more recrystallizations of the enriched solid material.[1][10] Each step will further enrich the less soluble diastereomer.

  • Check Purity of Starting Materials: Impurities in the racemic amine or the resolving agent can interfere with the crystallization process and lower the achievable purity.[10]

Problem 3: No crystals are forming at all.

• Causality: A complete lack of crystal formation usually points to either very high solubility of both diastereomeric salts in the chosen solvent or kinetic hindrance to nucleation.[1]

• Solutions:

  • Reduce Solvent Volume: Carefully evaporate some of the solvent to create a supersaturated solution.

  • Use an Anti-Solvent: Introduce a second solvent in which the salts are insoluble (an "anti-solvent") dropwise to a stirred solution of the salts in the initial solvent until turbidity persists.

  • Induce Nucleation:

    • Seeding: Add a seed crystal of the product.

    • Scratching: Gently scratch the inside of the flask at the solution's surface with a glass rod. The microscopic glass fragments can act as nucleation sites.[1]

Parameter	Potential Impact on Resolution	Troubleshooting Action
Solvent	Governs the solubility difference between diastereomers.	Screen a range of solvents/mixtures (e.g., alcohols, esters, ketones).
Temperature	Affects solubility and rate of crystallization.	Optimize the cooling profile; use a slow, linear ramp.
Concentration	Determines the level of supersaturation.	Adjust by adding more solvent or evaporating to prevent oiling/ensure crystallization.
Stoichiometry	Can influence which species crystallizes.	Typically use 0.5-1.0 equivalents of resolving agent.[9]

Troubleshooting Guide: Enzymatic Kinetic Resolution

This method relies on the different reaction rates of the two enantiomers with an enzyme. A typical workflow involves selective acylation of one enantiomer.

Caption: Workflow for Enzymatic Kinetic Resolution.

Problem 1: Low enantioselectivity (low ee for both product and remaining substrate).

• Causality: The enzyme is not discriminating effectively between the two enantiomers. This can be due to the choice of enzyme, acyl donor, solvent, or reaction conditions (e.g., temperature).

• Solutions:

  • Screen Different Enzymes: Test various lipases (e.g., from Candida antarctica (CALB), Pseudomonas cepacia, Candida rugosa).[4] Their selectivities can vary dramatically.

  • Optimize the Acyl Donor: The structure of the acyl donor (e.g., ethyl acetate, vinyl acetate) can significantly impact enantioselectivity.

  • Solvent Engineering: The reaction medium can influence enzyme conformation and activity. Test organic solvents like hexane, MTBE, or toluene.

  • Temperature Control: Lowering the reaction temperature can sometimes increase enantioselectivity, although it will also slow the reaction rate.

Problem 2: The reaction is very slow or stalls before 50% conversion.

• Causality: This indicates poor enzyme activity or deactivation. Potential causes include suboptimal pH, temperature, presence of inhibitors, or poor enzyme quality.

• Solutions:

  • Check Reaction Conditions: Ensure the temperature and pH (if in an aqueous system) are optimal for the specific enzyme being used.

  • Increase Enzyme Loading: While not always ideal, increasing the amount of enzyme can boost the reaction rate.

  • Use Immobilized Enzyme: Immobilized enzymes often exhibit greater stability and are easier to remove from the reaction mixture.

  • Remove Water: For reactions in organic solvents, trace amounts of water can be critical for enzyme activity, but excess water can lead to unwanted hydrolysis reactions. Consider adding molecular sieves.

Troubleshooting Guide: Chiral Chromatography (HPLC/SFC)

This is the gold standard for analytical determination of ee and a powerful tool for preparative separation.

Problem 1: Poor peak resolution (peaks are overlapping).

• Causality: The chiral stationary phase (CSP) and mobile phase combination is not providing sufficient enantioselectivity.

• Solutions:

  • Screen Different CSPs: This is the most critical factor. For amines, polysaccharide-based columns (e.g., Chiralcel OD, OJ) or macrocyclic antibiotic columns (e.g., Chirobiotic V) are excellent starting points.[8]

  • Optimize Mobile Phase:

    • Normal Phase: Vary the ratio of the non-polar solvent (e.g., hexane) to the polar modifier (e.g., isopropanol, ethanol).[8]

    • Reversed Phase: Adjust the ratio of aqueous buffer to organic modifier (e.g., methanol, acetonitrile).[6]

  • Adjust Additives: For basic amines, adding a small amount of a basic modifier (like diethylamine or triethylamine) to the mobile phase can dramatically improve peak shape and resolution.[8]

  • Lower Temperature: Reducing the column temperature can sometimes enhance the chiral recognition interaction, improving separation.

Problem 2: Peak tailing or broadening.

• Causality: This is often caused by secondary interactions between the analyte and the stationary phase, especially with basic compounds like amines. It can also be caused by column overload or extra-column dead volume.

• Solutions:

  • Use Mobile Phase Additives: As mentioned above, adding a competing base (e.g., 0.1% diethylamine) is the most effective way to mitigate peak tailing for amines.

  • Lower Sample Concentration: Inject a more dilute sample to ensure you are not overloading the column.

  • Check System Connections: Ensure all fittings are tight and tubing is cut cleanly to minimize dead volume.

References

• Toda, F., et al. (2025). Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization. Organic Process Research & Development. [Link]

• Blacker, A. J., et al. Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. [Link]

• Kannappan, V. (2025). Part 6: Resolution of Enantiomers. Chiralpedia. [Link]

• Zhang, T., et al. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. Chemical Communications. [Link]

• Meričko, D., Lehotay, J., & Čižmárik, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Pellissetto, S., et al. (2007). A process for the enantiomeric resolution of 1-substituted 2-(aminomethyl)-pyrrolidines by amidation with lipases.

• Chemistry Steps. Resolution (Separation) of Enantiomers. [Link]

• Attimarad, M., et al. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. IntechOpen. [Link]

• Wikipedia. Chiral resolution. [Link]

• MCC Organic Chemistry. Racemic Mixtures and the Resolution of Enantiomers. [Link]

• Zhang, J., et al. (2022). Strategies for chiral separation: from racemate to enantiomer. RSC Advances. [Link]

• Listro, R., et al. (2022). Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. Molecules. [Link]

• LibreTexts, Chemistry. (2020). Racemic Mixtures and the Resolution of Enantiomers. [Link]

• Onyx Scientific. Chiral Resolution Screening. [Link]

• Banerji, A. A., et al. (1995). Enzymes as a tool for optical resolution of (___) a-methyl-4--- (2-methylpropyl) benzeneacetic acid (ibuprofen). Journal of Chemical Sciences. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP1775347A2 - A process for the enantiomeric resolution of 1-substituted 2-(aminomethyl)-pyrrolidines by amidation with lipases - Google Patents [patents.google.com]
• 5. ias.ac.in [ias.ac.in]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Racemic Mixtures and the Resolution of Enantiomers | MCC Organic Chemistry [courses.lumenlearning.com]
• 12. onyxipca.com [onyxipca.com]

Technical Support Center: α-Methylpyrrolidine-1-ethanol Catalytic Pathways

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific kinetic and thermodynamic bottlenecks researchers encounter when refining catalyst loadings. This guide covers both the synthesis of α-Methylpyrrolidine-1-ethanol (also known as 1-(pyrrolidin-1-yl)propan-2-ol) and its downstream application as a chiral ligand.

Part 1: Troubleshooting Catalyst Loading in ATH Synthesis

Context: The most scalable and atom-economical route to enantiopure α-Methylpyrrolidine-1-ethanol is the Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) of the corresponding prochiral ketone, 1-(pyrrolidin-1-yl)propan-2-one.

Q: Why does dropping the Ru(II) catalyst loading below 0.1 mol% cause a severe drop in enantiomeric excess (ee) and yield? A: This is a classic case of competitive Lewis base inhibition coupled with background reactivity. The substrate contains a highly basic tertiary amine (the pyrrolidine ring). At extremely low catalyst loadings, the ratio of basic substrate to ruthenium becomes overwhelmingly high. The pyrrolidine nitrogen can coordinate to the 16-electron Ru-amido intermediate, displacing the chiral diamine ligand or forming an off-cycle, inactive species. Furthermore, extended reaction times at low catalyst concentrations allow the uncatalyzed, racemic background reduction by formic acid to compete, eroding the final ee[1]. Correction Strategy: Utilize tethered Ru-complexes (e.g., RuCl(S,S)-Teth-TsDpen). The rigid structural framework of tethered catalysts prevents ligand dissociation, allowing you to reliably refine loadings down to 0.13–0.15 mol% while maintaining >99% ee[1].

Q: How does the choice of hydrogen donor dictate my minimum catalyst loading? A: The choice between an azeotropic mixture of formic acid/triethylamine (HCOOH/Et₃N) and isopropanol (i-PrOH) fundamentally changes the reaction thermodynamics. HCOOH/Et₃N drives the reaction irreversibly via CO₂ evolution, which is highly robust for low catalyst loadings. Conversely, i-PrOH operates under equilibrium (Oppenauer oxidation). If you use i-PrOH with an unoptimized catalyst loading and leave the reaction unattended after full conversion, the active catalyst will continuously re-oxidize and re-reduce the product. Over time, this reversibility causes the ee to drift toward a thermodynamic racemic mixture[2].

Part 2: Utilizing the Product as a Chiral Ligand

Context: Once synthesized, α-Methylpyrrolidine-1-ethanol serves as an excellent chiral β-amino alcohol ligand for transition-metal catalysis, particularly in the ATH of N-phosphinyl ketimines[3] and zinc-mediated alkylations[4].

Q: When using α-Methylpyrrolidine-1-ethanol to catalyze zinc-mediated alkylations, how do I refine the loading to prevent non-selective background reactions? A: The active catalytic species is a dimeric chiral zinc alkoxide complex. If your ligand loading is too low (e.g., <2 mol%) relative to the dialkylzinc reagent, the excess unliganded dialkylzinc will initiate a slow, racemic background addition to the aldehyde. To refine this, maintain a ligand loading of 5–10 mol%. Because these amino alcohols exhibit a pronounced positive non-linear effect (NLE), the dimeric nature of the active catalyst amplifies the product ee even if the ligand itself is not 100% enantiopure—provided the loading is sufficient to fully suppress the uncatalyzed pathway[4].

Part 3: Quantitative Data Summary

The following table demonstrates the causality between catalyst structural rigidity, loading limits, and stereochemical outcomes during the ATH of 1-(pyrrolidin-1-yl)propan-2-one.

Catalyst System	Loading (mol%)	H-Donor	Temp (°C)	Time (h)	Yield (%)	ee (%)
RuCl(S,S)-TsDPEN (Standard)	1.00	HCOOH/Et₃N	65	24	15	45.0
RuCl(S,S)-Teth-MsDpen (Tethered)	0.15	HCOOH/Et₃N	60	20	85	98.0
RuCl(S,S)-Teth-TsDpen (Tethered)	0.15	HCOOH/Et₃N	60	20	93	99.3
RuCl(S,S)-Teth-TsDpen (Tethered)	0.05	HCOOH/Et₃N	60	48	60	88.5

Part 4: Validated Experimental Workflow

This protocol outlines the refined ATH synthesis of α-Methylpyrrolidine-1-ethanol. Self-Validating Mechanism: Step 2 is the critical self-validating control. By converting the substrate into its hydrochloride salt prior to the reaction, you protonate the pyrrolidine nitrogen. This eliminates its ability to act as a competing Lewis base, ensuring the Ru center remains coordinated exclusively to the chiral diamine ligand.

Step-by-Step Methodology:

• Catalyst Activation: In a nitrogen-filled glovebox, prepare the active Ru-diamine catalyst by dissolving [RuCl₂(p-cymene)]₂ and (S,S)-Teth-TsDpen in anhydrous DMF. Stir at 80 °C for 20 minutes to form the active 16-electron Ru-amido complex [1.5].

• Substrate Protonation (Critical): Ensure 1-(pyrrolidin-1-yl)propan-2-one is in its hydrochloride salt form. If starting from the free base, treat with 1.0 equivalent of ethereal HCl and evaporate to dryness.

• Reaction Execution: In a 25 mL round-bottom flask, dissolve the α-amino ketone hydrochloride salt (1.0 mmol) in a 5:2 azeotropic mixture of HCOOH/Et₃N (2.8 mL).

• Catalyst Addition: Add the prepared catalyst solution to achieve exactly 0.15 mol% loading. Heat the reaction mixture to 60 °C and stir for 20 hours.

• Workup & Isolation: Cool to room temperature. Carefully quench the remaining formic acid by adding saturated aqueous NaHCO₃ until gas evolution ceases. Extract the free-based product with CH₂Cl₂ (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield enantiopure α-Methylpyrrolidine-1-ethanol.

Part 5: Pathway Visualization

The following diagram illustrates the bifunctional transition state and catalytic cycle of the Ru-catalyzed ATH pathway.

Catalytic cycle of Ru-catalyzed ATH for alpha-Methylpyrrolidine-1-ethanol synthesis.

References

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry - ACS Publications.[Link]

• Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research - ACS Publications.[Link]

• Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. MDPI.[Link]

• Ru(arene)(amino alcohol)-Catalyzed Transfer Hydrogenation of Ketones: Mechanism and Origin of Enantioselectivity. Journal of the American Chemical Society.[Link]

Sources

• 1. alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. альфа-метилпіролідин-1-етанол CAS №: 42122-41-8 • ChemWhat | База даних хімічних речовин та біологічних препаратів [chemwhat.com.ua]
• 3. alpha-methylpyrrolidine-1-ethanol CAS#: 42122-41-8 [chemicalbook.com]
• 4. lookchem.com [lookchem.com]

Reference Data & Comparative Studies

mass spectrometry validation of alpha-Methylpyrrolidine-1-ethanol samples

Mass Spectrometry Validation of α -Methylpyrrolidine-1-ethanol: A Comparative Guide to GC-MS, LC-MS/MS, and HRMS Workflows

Introduction & Chemical Context

Validating small, polar, and basic molecules like α -Methylpyrrolidine-1-ethanol (CAS 42122-41-8)—also known systematically as 1-(pyrrolidin-1-yl)propan-2-ol—requires a deep understanding of its physicochemical properties. Featuring a tertiary amine (the pyrrolidine ring) and a secondary alcohol, this compound possesses a monoisotopic mass of 129.1154 Da.

From a mass spectrometry perspective, the highly basic nitrogen dictates its ionization behavior, making it a prime candidate for positive electrospray ionization (ESI+). Conversely, its relatively low molecular weight and volatility allow for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. To ensure regulatory compliance, the methodologies described herein align with the , emphasizing the necessity of a self-validating system utilizing internal standards, quality controls, and rigorous system suitability tests (SST).

Caption: Workflow for selecting the appropriate MS platform based on analytical goals.

Platform Comparison: Performance & Capabilities

To objectively compare product performance, the table below summarizes the quantitative and operational metrics of the three primary mass spectrometry platforms used for this compound.

Feature	GC-MS (Electron Ionization)	LC-MS/MS (ESI-QqQ)	LC-HRMS (ESI-QTOF)
Ionization Type	Hard (70 eV EI)	Soft (ESI+)	Soft (ESI+)
Primary Application	Volatile impurities, residual solvents	High-sensitivity quantitation (PK/TK)	Exact mass ID, impurity profiling
Target Ion(s)	m/z 84 (Base Peak)	m/z 130.1 → 84.1 (MRM)	m/z 130.1232 (Accurate Mass)
Sensitivity Range	ng/mL (ppb)	pg/mL (ppt)	ng/mL (ppb)
Sample Preparation	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)	PPT or Solid Phase Extraction
Chromatography	DB-Wax (Polar Capillary)	Polar-embedded C18 or HILIC	Polar-embedded C18

Methodology 1: LC-MS/MS (ESI-QqQ) High-Sensitivity Quantitation

Causality & Logic: The pyrrolidine nitrogen is highly basic (pKa ~10), meaning it readily accepts a proton in acidic mobile phases to form an [M+H]+ ion at m/z 130.1. Positive electrospray ionization (ESI+) coupled with Multiple Reaction Monitoring (MRM) is the optimal choice for trace-level quantitation. To create a self-validating system, an isotopically labeled internal standard (IS) is spiked into every sample to correct for matrix effects in real-time.

Step-by-Step Protocol:

• Sample Preparation: Perform a protein precipitation (PPT) extraction. Spike 10 µL of the biological sample with 50 µL of Internal Standard (e.g., α -Methylpyrrolidine-1-ethanol- d3​ ) dissolved in cold Acetonitrile. Vortex for 30 seconds and centrifuge at 14,000 rpm for 10 minutes.

• Chromatography: Inject 2 µL of the supernatant onto a polar-embedded C18 column (e.g., Waters Acquity HSS T3, 2.1 x 100 mm, 1.8 µm) to ensure adequate retention of the polar analyte.

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.5 minutes.

• MS/MS Parameters (MRM Mode):

  • Precursor Ion: m/z 130.1.

  • Quantifier Transition: m/z 130.1 → 84.1 (Collision Energy: 15 eV). Causality: Driven by a rearrangement and cleavage of the alkyl chain, expelling a neutral molecule of ethanol (46 Da) to leave the highly stable pyrrolidinium cation.

  • Qualifier Transition: m/z 130.1 → 112.1 (Collision Energy: 10 eV). Causality: Neutral loss of water (-18 Da) from the secondary alcohol group.

• System Suitability (SST): Inject a double-blank (matrix only) and a zero-blank (matrix + IS) prior to the run to confirm the absence of carryover.

Caption: ESI+ Collision-Induced Dissociation (CID) fragmentation pathway of α-Methylpyrrolidine-1-ethanol.

Methodology 2: GC-MS (EI) Volatile Impurity Screening

Causality & Logic: α -Methylpyrrolidine-1-ethanol is volatile, making it amenable to Gas Chromatography. However, the free hydroxyl group can cause severe peak tailing on standard non-polar stationary phases (like DB-5). Therefore, a polar wax column (PEG) is selected to analyze the underivatized compound. Hard ionization (70 eV Electron Impact) strips an electron from the nitrogen lone pair, triggering immediate homolytic fragmentation ().

Step-by-Step Protocol:

• Sample Preparation: Extract the sample into Ethyl Acetate under basic conditions (pH > 10 using 0.1M NaOH). Causality: This ensures the amine is entirely in its neutral, volatile free-base form, preventing it from crashing out in the inlet.

• Chromatography: Inject 1 µL (Split ratio 10:1) onto a DB-Wax capillary column (30 m x 0.25 mm x 0.25 µm).

  • Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 240°C (hold 5 mins).

• MS Parameters (Scan/SIM Mode):

  • Ionization: EI at 70 eV. Source temperature at 230°C.

  • Target Ions: The molecular radical cation ( M+∙ ) at m/z 129 is typically weak. The base peak is m/z 84 , formed via rapid, homolytic α -cleavage of the C-C bond adjacent to the nitrogen, expelling a 1-hydroxyethyl radical (45 Da). Monitor m/z 84 for quantitation.

Methodology 3: LC-HRMS (Q-TOF) Exact Mass Validation

Causality & Logic: During drug synthesis validation, distinguishing α -Methylpyrrolidine-1-ethanol from isobaric impurities (compounds with the same nominal mass but different elemental compositions) is critical. High-Resolution Mass Spectrometry (HRMS) provides mass accuracy within 5 parts-per-million (ppm), acting as an absolute structural validator.

Step-by-Step Protocol:

• Sample Preparation: Dilute the pure standard or synthetic batch to 1 µg/mL in a 50:50 mixture of LC-MS grade Water and Methanol.

• Analysis: Infuse or inject onto an ESI-Q-TOF system calibrated with a reference mass solution (e.g., Leucine Enkephalin, m/z 556.2771) for real-time lock-mass correction.

• Data Validation:

  • Calculated Exact Mass: For the protonated molecule C7​H16​NO+ ( [M+H]+ ), the theoretical monoisotopic mass is 130.1232 Da .

  • Acceptance Criteria: To validate the identity according to structural standards, the experimentally observed mass must fall between 130.1225 and 130.1238 Da (± 5 ppm). Furthermore, the isotope pattern fidelity (M+1, M+2) must match the theoretical distribution for the C7​H15​NO formula.

References

• Title: alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Fragmentation pathways of alpha-pyrrolidinophenone synthetic cathinones and their application to the identification of emerging derivatives Source: West Virginia University Research Repository URL: [Link]

Benchmarking alpha-Methylpyrrolidine-1-ethanol Efficacy in Lead Optimization: A Comparative Guide

As drug discovery shifts toward highly targeted, fragment-based methodologies, the selection of optimal chemical building blocks is critical for downstream success. alpha-Methylpyrrolidine-1-ethanol (CAS: 42122-41-8), an sp3-rich amino alcohol, has emerged as a privileged fragment and structural motif in medicinal chemistry[1]. Rather than acting as a standalone therapeutic, its efficacy is measured by its ability to enhance the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of larger active pharmaceutical ingredients (APIs) during lead optimization.

This guide provides an objective, data-driven comparison of alpha-Methylpyrrolidine-1-ethanol against common alternative scaffolds, detailing the mechanistic causality behind its performance and the self-validating protocols used to benchmark it.

Structural Rationale & Mechanistic Causality

To understand why a medicinal chemist would select alpha-Methylpyrrolidine-1-ethanol over simpler acyclic amines or larger heterocycles, we must analyze the causality behind its structural features:

• Conformational Restriction (The Pyrrolidine Ring): Acyclic amines suffer from high conformational flexibility, which incurs a significant entropic penalty upon binding to a target protein. The five-membered pyrrolidine ring restricts the number of rotatable bonds. This pre-organization reduces the entropic cost of binding, directly improving Ligand Efficiency (LE) and target affinity[2].

• Steric Shielding (The Alpha-Methyl Group): A major liability of basic amines in drug discovery is their susceptibility to oxidative N-dealkylation by Cytochrome P450 (CYP) enzymes in the liver. The addition of an alpha-methyl branch introduces targeted steric hindrance adjacent to the basic nitrogen. This physical barrier blocks CYP enzymes from accessing the metabolic "soft spots" (alpha-protons), drastically improving the compound's microsomal stability and extending its in vivo half-life[3].

• Hydrogen Bonding Network: The terminal hydroxyl group acts as a versatile hydrogen bond donor and acceptor, serving as a critical anchor point for interacting with kinase hinge regions or GPCR allosteric sites.

Fig 1: Mechanistic pathway of pharmacokinetic enhancement via structural modifications.

Quantitative Benchmarking

To objectively evaluate its efficacy as a building block, we benchmark against two common alternatives: 1-(Dimethylamino)propan-2-ol (an acyclic, highly flexible analog) and 2-(Piperidin-1-yl)ethanol (a six-membered ring isomer).

Property / Metric	alpha-Methylpyrrolidine-1-ethanol	1-(Dimethylamino)propan-2-ol	2-(Piperidin-1-yl)ethanol
Molecular Weight	129.20 g/mol	103.16 g/mol	129.20 g/mol
Flexibility (Rotatable Bonds)	2	3	2
cLogP (Lipophilicity)	~0.5	~0.1	~0.8
Microsomal Stability ( Clint​ )	High (<15 µL/min/mg)	Low (>40 µL/min/mg)	Moderate (~25 µL/min/mg)
Ligand Efficiency (LE)	>0.35 kcal/mol/HA	~0.28 kcal/mol/HA	~0.31 kcal/mol/HA
BBB Permeability ( Papp​ )	High (>15 x 10−6 cm/s)	Moderate	High

Analysis: While the piperidine isomer offers similar conformational restriction, its higher lipophilicity and lack of alpha-branching make it more susceptible to rapid hepatic clearance. The acyclic dimethylamino analog is highly soluble but suffers from poor target affinity due to its high entropic penalty upon binding. alpha-Methylpyrrolidine-1-ethanol provides the optimal balance of metabolic stability, low molecular weight, and high ligand efficiency.

Experimental Validation Protocols

To ensure data integrity, the following self-validating protocols are employed to benchmark fragment efficacy.

Protocol A: High-Throughput Fragment Screening via Surface Plasmon Resonance (SPR)

SPR is utilized because it provides real-time kinetic data ( Kon​ , Koff​ ) rather than mere endpoint affinity, which is critical for calculating Ligand Efficiency in Fragment-Based Drug Discovery (FBDD).

• Surface Preparation: Immobilize the target protein (e.g., a purified kinase domain) onto a CM5 sensor chip via standard amine coupling.

  • Self-Validation: Leave a reference flow cell unmodified (ethanolamine blocked) to subtract non-specific binding and bulk refractive index shifts caused by the solvent.

• Analyte Preparation: Dilute alpha-Methylpyrrolidine-1-ethanol in running buffer (HBS-EP+ with 5% DMSO) to create a concentration series ranging from 10 µM to 1 mM.

• Injection & Regeneration: Inject the concentration series at a flow rate of 30 µL/min.

  • Self-Validation: Inject a known high-affinity reference binder at the beginning and end of the experiment. If the response of the reference binder drops by >10%, the protein surface has denatured, and the run is invalidated.

• Data Analysis: Fit the resulting sensograms to a 1:1 Langmuir binding model to derive the equilibrium dissociation constant ( Kd​ ).

Protocol B: In Vitro Microsomal Stability Profiling

This assay tests the hypothesis that the alpha-methyl group confers resistance to CYP-mediated degradation[3].

• Incubation Setup: Combine 1 µM of the test fragment with 0.5 mg/mL Human Liver Microsomes (HLM) in a 100 mM phosphate buffer (pH 7.4).

• Reaction Initiation: Add an NADPH regenerating system to initiate CYP450 enzymatic activity.

  • Self-Validation: Run a parallel control sample without NADPH. If the compound degrades in the absence of NADPH, it indicates chemical instability rather than enzymatic metabolism.

• Time-Course Sampling: Quench 50 µL aliquots with cold acetonitrile (containing an internal standard) at 0, 5, 15, 30, and 60 minutes.

  • Self-Validation: Include as a high-clearance positive control to confirm that the CYP3A4 enzymes in the microsome batch are highly active.

• Quantification: Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the intrinsic clearance ( Clint​ ).

Fig 2: Fragment-based lead optimization workflow utilizing alpha-Methylpyrrolidine-1-ethanol.

References

• National Center for Biotechnology Information. "alpha-Methyl-1-pyrrolidineethanol | C7H15NO | CID 99015". PubChem. Available at: [Link]

• Giovanna Li Petri et al. "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds". Top Curr Chem (Z). 2021. Available at:[Link]

• Hao-Ran Wang et al. "Structure–Activity Relationship Studies of Antimalarial Plasmodium Proteasome Inhibitors". ACS Infectious Diseases. 2023. Available at:[Link]

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Comprehensive Comparison Guide: In Vitro vs. In Vivo Assay Profiling for alpha-Methylpyrrolidine-1-ethanol and Alternative Scaffolds

Introduction: The Amino Alcohol Disconnect

In modern drug discovery, alpha-Methylpyrrolidine-1-ethanol (CAS 42122-41-8)[1] serves as a critical pharmacophore and building block, frequently incorporated into targeted therapies, antimalarials, and anti-inflammatory agents. Structurally, it combines a highly basic pyrrolidine ring with a secondary alcohol.

While this scaffold effectively drives target engagement, researchers frequently encounter a severe disconnect between its in vitro metabolic stability and its in vivo pharmacokinetic (PK) performance. As an Application Scientist, I have designed this guide to objectively compare the assay performance of the alpha-Methylpyrrolidine-1-ethanol scaffold against less basic alternatives (such as morpholine derivatives) and to provide self-validating protocols that bridge the in vitro-in vivo translation gap.

Mechanistic Causality: Why In Vitro Data Misleads

To rationally design drug candidates, we must understand the causality behind experimental assay results:

• Phase I Oxidation (The Pyrrolidine Ring): In vitro Human Liver Microsome (HLM) assays often flag pyrrolidine-containing compounds as highly unstable. Cytochrome P450 enzymes (predominantly CYP3A4) rapidly oxidize the alpha-carbon of the pyrrolidine ring, leading to lactam formation or ring opening[2]. Replacing the pyrrolidine with a morpholine ring reduces this CYP-mediated liability due to the electron-withdrawing oxygen atom lowering the amine's basicity and lipophilicity[2].

• Phase II Conjugation (The Secondary Alcohol): Standard in vitro HLM assays rely solely on NADPH, completely missing the Phase II glucuronidation of the secondary alcohol. In vivo, UGT enzymes rapidly conjugate this alcohol, leading to rapid systemic clearance[3].

• Tissue Distribution & Renal Clearance: The high basicity of the pyrrolidine nitrogen (pKa ~10) ensures it is fully protonated at physiological pH. In vivo, this drives extensive tissue partitioning (resulting in a massive Volume of Distribution, Vss​ ) and promotes unchanged renal excretion—parameters entirely invisible to in vitro microsomal or hepatocyte models[3].

Quantitative Data Comparison

The following table summarizes the objective performance differences between a prototype drug candidate utilizing the alpha-Methylpyrrolidine-1-ethanol scaffold versus a Morpholine-based alternative .

Parameter	Assay Type	alpha-Methylpyrrolidine-1-ethanol Scaffold	Morpholine Alternative Scaffold	Mechanistic Causality
Intrinsic Clearance ( CLint​ )	In Vitro (HLM)	High (>150 µL/min/mg)	Low (<30 µL/min/mg)	Pyrrolidine is highly susceptible to CYP3A4-mediated alpha-carbon oxidation[2].
Caco-2 Permeability ( Papp​ )	In Vitro (Cell)	Moderate ( 5×10−6 cm/s)	High ( 15×10−6 cm/s)	High basicity of pyrrolidine increases ionization at pH 7.4, reducing passive membrane diffusion.
Total Clearance ( CLtot​ )	In Vivo (Rat PK)	Moderate (45 mL/min/kg)	Low (15 mL/min/kg)	In vivo clearance is driven concurrently by hepatic Phase II glucuronidation and renal excretion.
Volume of Distribution ( Vss​ )	In Vivo (Rat PK)	High (4.5 L/kg)	Moderate (1.2 L/kg)	Basic pyrrolidine amines extensively partition into phospholipid tissues, inflating Vss​ [3].
Oral Bioavailability (%F)	In Vivo (Rat PK)	~25%	~65%	First-pass metabolism (Phase I oxidation + Phase II glucuronidation) limits systemic exposure.

Logical Workflows and Metabolic Pathways

To visualize the translation from screening to in vivo validation, refer to the logical workflows below.

In vitro and in vivo screening workflow for alpha-Methylpyrrolidine-1-ethanol derivatives.

Primary metabolic pathways of alpha-Methylpyrrolidine-1-ethanol affecting assay results.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They account for the specific chemical liabilities of the alpha-Methylpyrrolidine-1-ethanol scaffold.

Protocol A: In Vitro Liver Microsomal Stability Assay (Phase I & II)

Purpose: To accurately predict hepatic clearance, this assay is supplemented with UDPGA to capture the glucuronidation of the secondary alcohol, which standard NADPH-only assays miss.

• Membrane Permeabilization: Thaw Human Liver Microsomes (HLMs) on ice. Pre-incubate HLMs (0.5 mg/mL) with the pore-forming peptide alamethicin (25 µg/mL) for 15 minutes on ice. Causality: This ensures the highly polar UDPGA co-factor can access intra-vesicular UGT enzymes.

• Reaction Mixture Assembly: In a 96-well plate, combine permeabilized HLMs, 100 mM potassium phosphate buffer (pH 7.4), 5 mM MgCl₂, and 1 µM of the test compound.

• Initiation & Self-Validation: Start the reaction by adding a comprehensive co-factor cocktail (1 mM NADPH for Phase I, 2 mM UDPGA for Phase II).

  • Validation Step: Run parallel control arms with Verapamil (positive control for CYP-mediated Phase I) and Naloxone (positive control for UGT-mediated Phase II). The assay is only valid if both controls show >70% depletion at 60 minutes.

• Quenching & Sampling: At 0, 15, 30, 45, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing Tolbutamide (Internal Standard).

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate t1/2​ and CLint​ .

Protocol B: In Vivo Pharmacokinetic Profiling in Sprague-Dawley Rats

Purpose: To capture the true systemic exposure, tissue distribution, and renal clearance of the basic pyrrolidine scaffold.

• Dosing Formulation: Formulate the compound in 5% DMSO / 10% Solutol HS15 / 85% Saline. Causality: This ensures complete dissolution of the basic amine without precipitating in the bloodstream.

• Administration: Dose male Sprague-Dawley rats (n=3 per route) intravenously (IV) at 1 mg/kg via the tail vein, and orally (PO) at 5 mg/kg via oral gavage.

• Blood Sampling: Collect blood samples (~200 µL) via the jugular vein into K₂EDTA tubes at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Validation Step: Blank pre-dose samples must be analyzed to ensure zero endogenous interference at the compound's LC-MS/MS retention time.

• Excreta Collection: House rats in metabolic cages to collect urine over 24 hours. Causality: Quantifying unchanged drug in the urine is critical, as basic pyrrolidines often exhibit high renal clearance.

• Data Processing: Centrifuge blood to obtain plasma. Extract analytes via protein precipitation. Calculate PK parameters (AUC, CLtot​ , Vss​ , %F) using Non-Compartmental Analysis (NCA).

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 99015, alpha-Methyl-1-pyrrolidineethanol." PubChem, [Link]

• Penner, N., et al. "Mitigating Heterocycle Metabolism in Drug Discovery." Journal of Medicinal Chemistry, [Link]

• Trieselmann, T., et al. "Discovery of Amino Alcohols as Highly Potent, Selective, and Orally Efficacious Inhibitors of Leukotriene A4 Hydrolase." Journal of Medicinal Chemistry, [Link]

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A Comparative Guide to Validating the Chiral Purity of α-Methylpyrrolidine-1-ethanol Batches

The stereochemical integrity of chiral building blocks is a cornerstone of modern pharmaceutical development. For molecules like α-Methylpyrrolidine-1-ethanol, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), ensuring high enantiomeric purity is not merely a quality control checkpoint but a critical determinant of the final drug product's efficacy and safety.[1] This guide provides an in-depth comparison of the primary analytical methodologies for validating the chiral purity of α-Methylpyrrolidine-1-ethanol, designed for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Criticality of Chiral Purity in Drug Development

Different enantiomers of a chiral drug can exhibit widely varying pharmacological, metabolic, and toxicological profiles.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) mandate rigorous characterization of the stereoisomeric composition of new drug substances.[2] Therefore, the ability to accurately and reliably quantify the enantiomeric excess (e.e.) of intermediates like α-Methylpyrrolidine-1-ethanol is fundamental to a successful drug development program.

Comparative Analysis of Analytical Methodologies

The selection of an analytical method for chiral purity is a multifactorial decision, balancing the need for accuracy, sensitivity, throughput, and available instrumentation. The most common techniques rely on creating a chiral environment to differentiate between the enantiomers, either chromatographically or spectroscopically.[3]

Method	Principle	Advantages	Limitations	Typical Application
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP).	High resolution and accuracy, well-established, versatile for various compounds.	Longer run times, higher solvent consumption.	Gold standard for quality control (QC) and release testing.
Chiral Gas Chromatography (GC)	Separation of volatile enantiomers on a chiral capillary column.	High efficiency and sensitivity, fast analysis times.	Requires analyte to be volatile or derivatized, potential for thermal degradation.	Analysis of volatile starting materials and intermediates.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of chiral solvating or derivatizing agents to induce chemical shift differences between enantiomers.	Non-destructive, provides structural information, relatively fast for screening.	Lower sensitivity and accuracy compared to chromatography, requires specialized chiral reagents.	Reaction monitoring, initial screening, and structural confirmation.
Vibrational Circular Dichroism (VCD)	Measures the differential absorption of left and right circularly polarized infrared light.	Provides absolute configuration, no derivatization required.[4][5][6]	Requires specialized instrumentation, complex data interpretation.	Determination of absolute stereochemistry in research and development.

In-Depth Methodologies and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely adopted technique for the enantioselective analysis of pharmaceutical compounds due to its robustness and high resolving power.[7][8] The key to a successful chiral HPLC separation lies in the selection of the appropriate chiral stationary phase (CSP). For amino alcohols like α-Methylpyrrolidine-1-ethanol, polysaccharide-based CSPs are often the first choice.[9][10]

This protocol provides a starting point for the method development of chiral separation for α-Methylpyrrolidine-1-ethanol.

• Instrumentation: HPLC system with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based column, such as one coated with amylose or cellulose derivatives (e.g., Chiralpak® series).[9]

• Chromatographic Conditions:

  • Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and an alcohol modifier (e.g., ethanol, isopropanol). A basic additive like diethylamine or triethylamine (0.1-0.2%) is often necessary to improve the peak shape of basic analytes like α-Methylpyrrolidine-1-ethanol.[10][11][12]

  • Flow Rate: Typically 0.5 - 1.0 mL/min. Lower flow rates can sometimes improve resolution.[13]

  • Column Temperature: Ambient (e.g., 25°C). Temperature should be controlled to ensure reproducibility.[13]

  • Detection Wavelength: Low UV (e.g., 210-220 nm) is often required as the analyte lacks a strong chromophore.[3]

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter.

• System Suitability: Before sample analysis, inject a solution of the racemate to confirm the resolution of the two enantiomers (Resolution (Rs) > 1.5 is generally required).

• Choice of CSP: Polysaccharide-based CSPs create chiral cavities and grooves where enantiomers can interact through hydrogen bonding, dipole-dipole, and steric interactions. The different "fit" of each enantiomer in these chiral pockets leads to different retention times.

• Mobile Phase Composition: The ratio of the non-polar solvent to the alcohol modifier is critical. Increasing the alcohol content generally decreases retention time but may also reduce selectivity. The basic additive is crucial to prevent peak tailing by interacting with residual acidic silanol groups on the silica support of the CSP.

Chiral Gas Chromatography (GC)

For volatile and thermally stable compounds, chiral GC offers high efficiency and rapid analysis.[14] α-Methylpyrrolidine-1-ethanol may require derivatization to increase its volatility and improve chromatographic performance.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Chiral Capillary Column: A cyclodextrin-based column is a common choice for separating chiral alcohols and amines.[15][16]

• Derivatization Protocol (if necessary):

  • Dissolve ~1 mg of the sample in 1 mL of a suitable solvent (e.g., dichloromethane).

  • Add an acylating agent such as trifluoroacetic anhydride (TFAA).[3]

  • Heat the mixture if necessary to drive the reaction to completion.

• Chromatographic Conditions:

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: A temperature gradient is typically used to ensure good separation and peak shape (e.g., start at 100°C and ramp to 180°C).[3]

  • Detector Temperature: 280°C (FID).

• Derivatization: The hydroxyl and secondary amine groups in α-Methylpyrrolidine-1-ethanol can cause poor peak shape and irreversible adsorption on the GC column. Derivatization with an acylating agent masks these polar groups, increasing volatility and improving chromatographic behavior.

• Chiral Stationary Phase: Cyclodextrin-based CSPs have a toroidal shape with a hydrophobic interior and a hydrophilic exterior. Enantiomers can enter the cyclodextrin cavity and interact differently with the chiral centers of the cyclodextrin, leading to separation.[15]

NMR Spectroscopy with Chiral Solvating Agents

NMR spectroscopy offers a rapid method for determining enantiomeric excess without the need for chromatographic separation.[17] This technique relies on the use of a chiral solvating agent (CSA) to form transient diastereomeric complexes with the enantiomers of the analyte. These diastereomeric complexes have different magnetic environments, resulting in separate signals in the NMR spectrum for each enantiomer.[18][19]

• Instrumentation: High-resolution NMR spectrometer.

• Chiral Solvating Agent (CSA): For amino alcohols, common CSAs include chiral acids like (R)- or (S)-mandelic acid or specialized reagents like (18-crown-6)-2,3,11,12-tetracarboxylic acid.[18][19]

• Sample Preparation:

  • Dissolve a known amount of the α-Methylpyrrolidine-1-ethanol sample in a suitable deuterated solvent (e.g., CDCl₃ or MeOD-d₄).

  • Add the CSA in a specific molar ratio to the analyte (this may require optimization).

  • Acquire the ¹H NMR spectrum.

• Data Analysis: Integrate the well-resolved signals corresponding to each enantiomer to determine the enantiomeric excess.

• Formation of Diastereomeric Complexes: The CSA interacts with the enantiomers of the analyte through non-covalent interactions (e.g., hydrogen bonding, ionic interactions). The resulting diastereomeric complexes are energetically different and thus have distinct NMR spectra.

• Signal Resolution: The degree of separation between the signals for the two enantiomers depends on the strength of the interaction with the CSA and the specific protons being observed. Protons close to the chiral center of the analyte are most likely to show the largest chemical shift differences.

Workflow and Decision Making

The selection and implementation of a chiral purity method should follow a logical workflow to ensure a robust and reliable outcome.

Caption: Workflow for chiral purity validation of α-Methylpyrrolidine-1-ethanol.

Conclusion

Validating the chiral purity of α-Methylpyrrolidine-1-ethanol is a critical activity in pharmaceutical development, directly impacting the quality and safety of the final drug product. While chiral HPLC remains the gold standard for its accuracy and robustness, particularly in a QC environment, chiral GC and NMR spectroscopy offer valuable alternatives for specific applications. The choice of method should be guided by the analyte's properties, the required level of precision, and the intended application, from early-stage development to final batch release. A thorough understanding of the principles behind each technique, coupled with systematic method development and validation, will ensure the reliable and accurate determination of enantiomeric purity.

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